R(-)-N-Allylnorapomorphine hydrobromide

Core Science & Biosynthesis

A Technical Guide to the Mechanism of Action of R(-)-N-Allylnorapomorphine Hydrobromide

Executive Summary

R(-)-N-Allylnorapomorphine, a semi-synthetic aporphine alkaloid, functions as a potent and selective dopamine D2-like receptor agonist. Its primary mechanism of action involves high-affinity binding to D2 and D3 dopamine receptors, leading to the activation of canonical Gαi/o-protein-coupled signaling pathways. This activation results in the inhibition of adenylyl cyclase and a subsequent reduction in intracellular cyclic AMP (cAMP) levels. Structurally, the N-allyl substitution on the norapomorphine scaffold is critical for its high D2 receptor affinity and selectivity over D1 receptors. While its dopaminergic activity is well-characterized and central to its effects, its structural similarity to opioid modulators warrants consideration of potential off-target activities. This guide provides an in-depth exploration of its receptor binding profile, downstream signaling cascades, and the validated experimental protocols used to elucidate its pharmacological properties, offering a comprehensive resource for researchers in neuropharmacology and drug development.

Introduction

The dopaminergic system is a critical regulator of motor control, motivation, and cognition. Dysfunction of this system is implicated in numerous neurological and psychiatric disorders, most notably Parkinson's disease, which is characterized by the progressive loss of dopamine-producing neurons.[1] Dopamine agonists, compounds that mimic the action of endogenous dopamine by directly stimulating dopamine receptors, are a cornerstone in the management of Parkinson's disease and other conditions like hyperprolactinemia.[2]

R(-)-N-Allylnorapomorphine (NPA) is a derivative of apomorphine and a member of the aporphine alkaloid class. It has served as a valuable pharmacological tool for investigating the function of the dopaminergic system. Unlike dopamine precursors such as Levodopa, which increase the synthesis of dopamine for non-specific receptor activation, NPA provides a means to directly probe specific receptor subtypes.[3][4] Its high potency and selectivity for the D2-like family of dopamine receptors make it an exemplary compound for studying the downstream consequences of D2 receptor activation and for understanding the structure-activity relationships that govern ligand-receptor interactions within this target class.

Pharmacodynamics: A Multi-faceted Receptor Interaction Profile

The biological effects of R(-)-N-Allylnorapomorphine are dictated by its specific interactions with neurotransmitter receptors. Its pharmacodynamic profile is dominated by a high affinity for dopamine D2-like receptors.

Primary Target: Dopamine D2-like Receptors

R(-)-N-Allylnorapomorphine is an extremely potent stimulant of dopamine D2-like receptors (D2 and D3). Studies have shown it to be 10-20 times more potent than its parent compound, apomorphine, in producing effects associated with dopamine autoreceptor stimulation, such as hypomotility and the inhibition of dopamine synthesis in both striatal and limbic brain regions.[5] This potent activity at presynaptic autoreceptors, which provide negative feedback on dopamine release and synthesis, underscores its efficacy as a D2-like agonist.

Receptor Affinity & Selectivity

A key feature of R(-)-N-Allylnorapomorphine is its marked selectivity for D2 over D1 dopamine receptors. This selectivity is largely conferred by the N-allyl substituent.[6] In comparative binding studies using rat striatal tissue, N-allyl substituted norapomorphines, including NPA, consistently demonstrate high affinity for D2 binding sites while showing relatively low affinity for D1 sites.[6] This preferential binding is critical to its pharmacological profile, as the distinct and sometimes opposing functions of D1 and D2 receptor pathways mean that selectivity is a crucial determinant of a drug's overall effect. For instance, the limited clinical efficacy of NPA in Parkinson's disease compared to Levodopa may be due to its primary action on D2 receptors, whereas Levodopa results in the stimulation of both D1 and D2 receptors in a more physiological ratio.[3][4]

Compound	Receptor Target	Affinity (Ki, nM)	Source
R(-)-N-Allylnorapomorphine	Dopamine D2	High (comparable to N-propyl)	[6]
R(-)-N-Allylnorapomorphine	Dopamine D1	Low	[6]
(R)-(-)-2-methoxy-N-n-propylnorapomorphine	Dopamine D2	1.3 nM	[7]
(R)-(-)-2-methoxy-N-n-propylnorapomorphine	Dopamine D1	6450 nM	[7]

Table 1: Comparative Dopamine Receptor Affinities. This table highlights the D2-selectivity characteristic of N-propyl and related N-substituted norapomorphines.

Functional Agonism

R(-)-N-Allylnorapomorphine is not merely a ligand; it is a full and potent agonist at D2 and D3 receptors.[8] This means that upon binding, it induces a conformational change in the receptor that fully triggers the downstream intracellular signaling cascade, mimicking the effect of the endogenous ligand, dopamine. Its agonist activity has been demonstrated in functional assays where it robustly inhibits forskolin-stimulated cAMP accumulation to the same extent as dopamine, confirming its status as a full agonist.[8]

Off-Target Activity Profile

The chemical name "N-Allylnorapomorphine" bears a structural resemblance to N-allylnormorphine (Nalorphine), a compound known for its dual opioid antagonist-agonist properties (mu-antagonist, kappa-agonist).[9] Furthermore, the aporphine scaffold is recognized for its potential to interact with various neurotransmitter systems, including serotonergic receptors.[10] While the primary and most potent activity of R(-)-N-Allylnorapomorphine is at dopamine receptors, a comprehensive characterization should consider potential interactions with opioid and serotonin receptor subtypes, particularly at higher concentrations, to fully understand its in vivo effects.

Molecular Mechanism: Downstream Signaling Cascades

The functional consequences of receptor binding are mediated by intracellular signaling pathways. As a D2-like receptor agonist, R(-)-N-Allylnorapomorphine primarily utilizes the canonical G-protein-coupled pathway.

G-Protein Coupling and Second Messenger Inhibition

Dopamine D2 receptors are classic examples of G-protein-coupled receptors (GPCRs) that couple to the Gαi/o family of inhibitory G-proteins. The mechanism proceeds as follows:

• Agonist Binding: R(-)-N-Allylnorapomorphine binds to the D2 receptor.

• G-Protein Activation: The agonist-bound receptor facilitates the exchange of GDP for GTP on the α-subunit of the associated Gαi/o protein, causing the dissociation of the Gα subunit from the Gβγ dimer.

• Adenylyl Cyclase Inhibition: The activated Gαi/o subunit directly inhibits the enzyme adenylyl cyclase.

• cAMP Reduction: This inhibition prevents the conversion of ATP to cyclic AMP (cAMP), leading to a decrease in the intracellular concentration of this key second messenger.[1]

This reduction in cAMP levels subsequently decreases the activity of protein kinase A (PKA) and modulates the function of numerous downstream cellular targets, ultimately leading to the observed physiological response.

Caption: Workflow for a competitive radioligand binding assay.

Protocol 2: Functional cAMP Accumulation Assay for Agonist Potency

This cell-based assay measures the functional consequence of receptor activation—the inhibition of cAMP production—to determine a compound's potency (EC50 or IC50) and efficacy.

Causality: D2 receptor activation inhibits adenylyl cyclase. By artificially stimulating this enzyme with forskolin, we create a high baseline of cAMP production. A D2 agonist will counteract this effect in a concentration-dependent manner. The concentration of the agonist that causes a 50% reduction in the forskolin-stimulated cAMP level is its IC50, a direct measure of its functional potency.

Step-by-Step Methodology:

• Cell Culture: Culture cells stably expressing the human dopamine D2 receptor (e.g., HEK293 or CHO cells) to confluence in 96-well plates.

• Pre-incubation: Wash the cells and pre-incubate them with varying concentrations of R(-)-N-Allylnorapomorphine for 15-20 minutes in the presence of a phosphodiesterase (PDE) inhibitor like IBMX (to prevent cAMP degradation).

• Stimulation: Add a fixed concentration of forskolin (e.g., 10 µM) to all wells (except the basal control) to stimulate adenylyl cyclase and incubate for another 15-20 minutes.

• Cell Lysis: Stop the reaction and lyse the cells using the buffer provided in a commercial cAMP detection kit.

• cAMP Quantification: Measure the intracellular cAMP concentration using a competitive immunoassay format, such as HTRF (Homogeneous Time-Resolved Fluorescence) or ELISA.

• Data Analysis:

  • Normalize the data with the basal (no forskolin) and forskolin-stimulated (100%) controls.

  • Plot the percentage of inhibition of forskolin-stimulated cAMP levels against the log concentration of R(-)-N-Allylnorapomorphine.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 (potency) and the maximum inhibition (efficacy).

Sources

• 1. What is the mechanism of Apomorphine Hydrochloride? [synapse.patsnap.com]
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• 4. Comparison of the clinical pharmacology of (-)NPA and levodopa in Parkinson's disease - PMC [pmc.ncbi.nlm.nih.gov]
• 5. N-n-propyl-norapomorphine: an extremely potent stimulant of dopamine autoreceptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Synthesis and structural requirements of N-substituted norapomorphines for affinity and activity at dopamine D-1, D-2, and agonist receptor sites in rat brain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Synthesis and dopamine receptor affinities of N-alkyl-11-hydroxy-2-methoxynoraporphines: N-alkyl substituents determine D1 versus D2 receptor selectivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Pharmacological characterization of 2-methoxy-N-propylnorapomorphine's (MNPA) interactions with D2 and D3 dopamine receptors - PMC [pmc.ncbi.nlm.nih.gov]
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R(-)-N-Allylnorapomorphine Hydrobromide: Chemical Data, Pharmacodynamics, and Experimental Applications

Executive Summary

R(-)-N-Allylnorapomorphine hydrobromide (NPA HBr) is a synthetic aporphine alkaloid and a highly potent dopaminergic ligand. Structurally derived from apomorphine by substituting the N-methyl group with an N-allyl moiety, this compound exhibits strong agonistic activity at D2-like dopamine receptors (specifically D2 and D3 subtypes)[1]. While traditionally utilized as a pharmacological tool compound in neurobiology to study extrapyramidal motor functions and dopaminergic signaling cascades, recent high-throughput screening initiatives have repurposed NPA HBr for novel therapeutic investigations, including antiviral (SARS-CoV-2) and antiparasitic targeting[2][3].

This technical guide synthesizes the chemical properties, mechanistic pathways, and laboratory protocols required to successfully formulate and deploy R(-)-N-Allylnorapomorphine hydrobromide in in vitro and in vivo assays.

Chemical Identity and Physical Data

R(-)-N-Allylnorapomorphine belongs to the isoquinoline alkaloid class. The addition of the hydrobromide salt enhances its stability, though the compound remains sensitive to oxidation and requires careful handling in aqueous environments.

Table 1: Core Chemical Specifications

Property	Value
Chemical Name	(6aR)-6-allyl-5,6,6a,7-tetrahydro-4H-dibenzo[de,g]quinoline-10,11-diol;hydrobromide
CAS Registry Number	18426-17-0[4]
Molecular Formula	C₁₉H₁₉NO₂ • HBr
Molecular Weight	374.27 g/mol (Salt) / 293.36 g/mol (Free Base)
Appearance	Off-white to light-brown solid
Receptor Profile	D2/D3 Dopamine Receptor Agonist[5]
Storage Conditions	Desiccated at -20°C, protected from light and air.

Pharmacodynamics and Mechanistic Pathways

Dopaminergic Signaling Cascade

As a D2-like receptor agonist, R(-)-N-Allylnorapomorphine binds primarily to D2, D3, and D4 receptors, which are G-protein coupled receptors (GPCRs) linked to the

subunit[5]. The causality of its biological effect is rooted in the inhibition of adenylyl cyclase. Upon binding, the subunit detaches and directly inhibits adenylyl cyclase, leading to a rapid decrease in intracellular cyclic AMP (cAMP). This reduction prevents the activation of Protein Kinase A (PKA), thereby altering the phosphorylation state of downstream targets, including voltage-gated Ca²⁺ channels (which are inhibited) and inwardly rectifying K⁺ channels (which are activated, causing hyperpolarization)[5].

Fig 1: Signal transduction pathway of D2/D3 receptors activated by R(-)-N-Allylnorapomorphine.

Structure-Activity Relationship (SAR)

The substitution of the N-methyl group of apomorphine with an N-allyl group significantly alters the compound's lipophilicity and receptor residence time. SAR studies indicate that N-allyl derivatives maintain high emetic potency comparable to apomorphine but exhibit modified central stereotypy profiles, making them valuable for distinguishing between pre-synaptic and post-synaptic dopaminergic responses in animal models[1].

Experimental Workflows & Protocols

Formulation and Solubility Enhancement

A critical challenge in utilizing aporphine alkaloids in aqueous biological assays is their high lipophilicity and tendency to precipitate. While DMSO is a common solvent, it can induce cellular toxicity at concentrations >0.5%[6]. To create a self-validating, non-toxic aqueous delivery system, 2-Hydroxypropyl-β-cyclodextrin (HBC) is utilized as a molecular encapsulator[7].

Table 2: Solubility Enhancement of NPA HBr using HBC[7]

Compound	Aqueous Solubility (mg/mL)	Solubility in 45% w/v HBC (mg/mL)	Enhancement Factor
R(-)-N-Allylnorapomorphine HBr	0.30	1.60	5.3x

Protocol: Preparation of HBC-Encapsulated NPA HBr

Rationale: HBC forms a rapidly reversible inclusion complex with the hydrophobic core of the aporphine ring, increasing apparent aqueous solubility without permanently altering receptor binding kinetics.

• Vehicle Preparation: Prepare a 45% (w/v) solution of 2-Hydroxypropyl-β-cyclodextrin (HBC) in sterile, deionized water or physiological saline. Stir for 30 minutes at room temperature until completely clear.

• Compound Addition: Weigh the required mass of R(-)-N-Allylnorapomorphine HBr to achieve a target stock concentration (e.g., 1.5 mg/mL). Add the powder directly to the HBC solution.

• Complexation: Vortex the mixture for 2 minutes. If particulates remain, sonicate the solution in a water bath with active cooling (to prevent thermal degradation of the alkaloid) for 10–15 minutes.

• Sterilization: Pass the solution through a 0.22 µm PTFE syringe filter.

• Assay Dilution: Dilute the stock into the final assay medium. Critical Control: Ensure the final concentration of HBC in cell culture does not exceed 1-2% in serum-supplemented media, or 0.5-1% in serum-free media, to prevent osmotic stress or membrane cholesterol depletion[7].

Fig 2: Step-by-step workflow for the cyclodextrin-mediated solubilization of NPA HBr.

Emerging Research Applications

Beyond classical neuropharmacology, R(-)-N-Allylnorapomorphine is actively screened in modern drug repurposing libraries (such as the LOPAC 1280 library) for off-target therapeutic effects[5][6].

Antiviral Targeting (SARS-CoV-2)

Recent chemometric profiling and FRET-biosensor assays have identified aporphine alkaloids as potential non-covalent inhibitors of the SARS-CoV-2 main protease (3CLpro). In a 2024 study, R(-)-N-Allylnorapomorphine was identified among five aporphine alkaloids demonstrating

values below 1 µM against 3CLpro, suggesting that the rigid tetracyclic core of the aporphine scaffold may effectively occlude the protease's catalytic pocket[2].

Renal Hypoxia-Reoxygenation Injury

In cell-based screening models of acute tubular necrosis using LLC-PK1 cells, NPA HBr has been evaluated for its cytoprotective properties during severe hypoperfusion and subsequent reoxygenation. While purine nucleosides (like adenosine) showed the highest efficacy in these specific screens, the inclusion of dopaminergic modulators like NPA HBr helps map the complex receptor-mediated pathways governing apoptotic and necroptotic cell death during ischemic stress[6].

Antiparasitic Enzyme Inhibition

High-throughput luminescence assays targeting Giardia lamblia carbamate kinase (glCK)—an enzyme essential for the parasite's energy metabolism with no human homolog—revealed that certain dopamine mimetics act as potent inhibitors. R(-)-N-Allylnorapomorphine HBr was confirmed as a hit, exhibiting an

of 3.66 µM and an efficacy of 89.0% inhibition against glCK[3].

References

• annualreviews.org - Structure-Activity Relationships of Dopamine Agonists. Retrieved from: [Link]

• mpbio.com - Technical Information: 2-Hydroxypropyl-b-cyclodextrin (HBC) Solubility Data. Retrieved from: [Link]

• mdpi.com - Predicting the Anti-SARS-CoV-2 Potential of Isoquinoline Alkaloids. Retrieved from:[Link]

• nih.gov - Identification of agents that reduce renal hypoxia-reoxygenation injury using cell-based screening. Retrieved from:[Link]

• nih.gov - A Homogenous Luminescence Assay Reveals Novel Inhibitors for Giardia Lamblia Carbamate Kinase. Retrieved from:[Link]

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• 4. R(-)-N-АЛЛИЛНОРАПОМОРФИН HBR | 18426-17-0 [chemicalbook.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. Identification of agents that reduce renal hypoxia-reoxygenation injury using cell-based screening: purine nucleosides are alternative energy sources in LLC-PK1 cells during hypoxia - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mpbio.com [mpbio.com]

Unlocking the Pharmacological Spectrum of N-Substituted Aporphines: A Structure-Activity Relationship (SAR) Whitepaper

Executive Summary

Aporphine alkaloids, characterized by their rigid tetracyclic isoquinoline framework, represent a privileged scaffold in neuropharmacology. As potent ligands for G-protein-coupled receptors (GPCRs)—specifically dopamine (D1-like, D2-like) and serotonin (5-HT) receptors—aporphines have been extensively studied for the treatment of Parkinson's disease, schizophrenia, and erectile dysfunction. This whitepaper provides an in-depth analysis of the structure-activity relationship (SAR) governing these molecules, with a specific focus on the critical causality of N6-substitution. By modulating the steric, electronic, and lipophilic properties of the basic nitrogen, researchers can fine-tune receptor affinity, subtype selectivity, and functional efficacy.

Structural Determinants & The Causality of N6-Substitution

The pharmacological profile of aporphines is heavily dictated by the absolute configuration at the C-6a chiral center and the nature of the substituent on the N6 nitrogen. The (R)-enantiomers (e.g., (R)-apomorphine) typically exhibit potent agonism at dopamine receptors, whereas the (S)-enantiomers often display antagonistic properties or shift selectivity toward alpha-adrenergic receptors[1][2].

However, the most profound driver of subtype selectivity is the N-alkyl substitution. The causality behind this SAR is rooted in the architecture of the GPCR orthosteric binding site:

The Necessity of the Protonated Nitrogen (The Salt Bridge)

For an aporphine to bind with high affinity to dopamine or serotonin receptors, the N6 nitrogen must exist primarily in its cationic (protonated) state at physiological pH. This protonated amine forms a critical charge-charge interaction (salt bridge) with a highly conserved aspartic acid residue in transmembrane helix 3 (TM3), such as Asp3.32 (Asp114 in the D2 receptor, Asp155 in the 5-HT2A receptor)[3][4].

• Electronic Causality: Substitutions that decrease the basicity of the nitrogen, such as highly electronegative N-trifluoroethyl or N-pentafluoropropyl groups, prevent protonation at pH 7.4. Consequently, these derivatives exhibit a near-complete loss of affinity and agonistic activity across all dopamine receptor sites[5].

N-Methyl vs. N-Propyl: The Hydrophobic Pocket (TM3/TM5/TM6)

The transition from an N-methyl group (Apomorphine) to an N-n-propyl group (N-n-propylnorapomorphine, NPA) drastically alters the pharmacological profile, shifting the molecule from a mixed D1/D2 agonist to a highly potent, D2-selective agonist[6][7].

• Steric & Lipophilic Causality: The D2 receptor possesses an extended hydrophobic cavity adjacent to the Asp3.32 anchoring point, formed by residues from TM3, TM5, and TM6[8]. The 3-carbon chain of the N-propyl group perfectly occupies this lipophilic pocket, maximizing van der Waals interactions and driving D2 affinity into the sub-nanomolar range (Ki ~ 0.18 nM for the D2High state)[6][9].

• Conversely, the D1 receptor and certain serotonin receptors (like 5-HT1A) feature a more restricted "methyl pocket." Bulky N-substitutions cause steric clashes in these receptors, explaining why N-methyl derivatives maintain better D1/5-HT1A affinity compared to their N-propyl counterparts[4][10].

Branched and Bulky Substitutions

Branching of the N-alkyl side chain (e.g., N-isopropyl or N-isobutyl) markedly reduces D2 affinity and agonist activity due to steric hindrance preventing optimal alignment of the catechol ring with the serine residues in TM5[5]. However, N-allyl and N-cyclopropylmethyl substitutions retain significant D2 affinity, as their specific geometries can still navigate the hydrophobic channel without severe steric clash, often modulating the functional efficacy (acting as partial agonists)[5][11].

Quantitative SAR Data

The following table synthesizes the binding affinities (

) of key N-substituted aporphines, highlighting the divergence in receptor selectivity based on the N6-substituent.

Compound	N6-Substituent	D1 Receptor (nM)	D2 Receptor (nM)*	5-HT1A Receptor (nM)	Primary Pharmacological Profile
Norapomorphine	-H (Unsubstituted)	> 1000	Moderate	Weak	Low-affinity baseline
Apomorphine	-CH3 (Methyl)	98.0	1.8	7.5	Non-selective D1/D2/5-HT Agonist
NPA	-CH2CH2CH3 (n-Propyl)	6450.0	0.18	> 100	Highly selective D2 Agonist
N-Allylnorapomorphine	-CH2CH=CH2 (Allyl)	Low Affinity	5.0 - 15.0	Moderate	D2 Partial Agonist
N-Trifluoroethyl-	-CH2CF3	> 10,000	> 10,000	> 10,000	Inactive (Loss of basicity)

*Note: D2 receptor affinities are highly dependent on the G-protein coupled state. Values represent the high-affinity (

) state where applicable, which correlates strongly with antiparkinsonian therapeutic potency[6][9].

Mechanistic Pathways: Biased Signaling in Aporphines

Modern GPCR pharmacology recognizes that ligands can stabilize distinct receptor conformations, leading to "biased signaling"—preferentially activating either the classical G-protein pathway or the

-arrestin recruitment pathway[12][13]. Apomorphine and its N-substituted derivatives are currently being heavily investigated to discover -arrestin-biased agonists, which may provide the motor benefits of dopamine agonism without the debilitating side effect of L-DOPA-induced dyskinesia[13][14].

Dopamine D2 receptor signaling bifurcation induced by N-substituted aporphines.

Experimental Workflows & Self-Validating Protocols

To rigorously evaluate the SAR of novel N-substituted aporphines, researchers must employ a self-validating cascade of assays. Affinity must first be established via radioligand binding, followed by functional assays to determine intrinsic efficacy.

Protocol 1: Radioligand Competition Binding Assay (Receptor Affinity)

This protocol determines the equilibrium dissociation constant (

) of the synthesized aporphines at the state using N-propylnorapomorphine ( NPA) or spiperone[15][16].

Step-by-Step Methodology:

• Membrane Preparation: Harvest HEK293T cells stably expressing the human

  receptor. Homogenize in ice-cold Tris-HCl buffer (50 mM, pH 7.4) containing 5 mM MgCl2 and protease inhibitors. Centrifuge at 40,000 x g for 20 minutes and resuspend the pellet.

• Assay Setup: In a 96-well plate, combine 50 µL of the test aporphine (varying concentrations from

  to M), 50 µL of NPA (final concentration ~0.1 nM to restrict binding to the high-affinity population[16]), and 100 µL of membrane suspension (approx. 15 µg protein/well).

• Self-Validation Control: Include wells with 10 µM (+)-butaclamol or haloperidol to define non-specific binding (NSB). Include wells with vehicle only to define total binding (

  ).

• Incubation & Filtration: Incubate the plate at 25°C for 60 minutes to reach equilibrium. Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters (pre-soaked in 0.3% polyethylenimine to reduce non-specific ligand adhesion).

• Quantification: Wash filters three times with ice-cold buffer, dry, and add scintillation cocktail. Count radioactivity using a liquid scintillation counter. Calculate

  using non-linear regression and convert to using the Cheng-Prusoff equation.

Protocol 2: Binding Assay (Functional Efficacy)

To determine whether the N-substituted aporphine acts as an agonist, partial agonist, or antagonist, G-protein activation is measured[11][15].

Step-by-Step Methodology:

• Reaction Mixture: Incubate D2-expressing membranes (10 µ g/well ) in assay buffer (50 mM Tris-HCl, 100 mM NaCl, 5 mM MgCl2, 1 mM EDTA, pH 7.4) containing 1 µM GDP to lock G-proteins in the inactive state.

• Ligand Addition: Add the test aporphine at varying concentrations and 0.1 nM

  .

• Incubation: Incubate for 30 minutes at 30°C. Agonists will promote the exchange of GDP for the radiolabeled, non-hydrolyzable

  .

• Termination & Reading: Terminate via rapid filtration as in Protocol 1. Measure bound radioactivity.

• Data Analysis: Plot concentration-response curves to determine the

  (potency) and (efficacy relative to a full agonist standard like dopamine).

High-throughput screening workflow for evaluating novel N-substituted aporphines.

References

• Identification of C10 nitrogen-containing aporphines with dopamine D1 versus D5 receptor selectivity. National Institutes of Health (NIH). Available at:[Link]

• Structure–Functional–Selectivity Relationship Studies of Novel Apomorphine Analogs to Develop D1R/D2R Biased Ligands. National Institutes of Health (NIH). Available at:[Link]

• Natural Product-Inspired Dopamine Receptor Ligands. Journal of Medicinal Chemistry (ACS). Available at:[Link]

• Structure-Functional-Selectivity Relationship Studies on A-86929 Analogs and Small Aryl Fragments toward Discovery of Biased D1 Agonists. bioRxiv. Available at:[Link]

• Antiparkinson therapeutic potencies correlate with their affinities at dopamine D2High receptors. University of Toronto. Available at:[Link]

• Investigation of the mechanism of agonist and inverse agonist action at D2 dopamine receptors. National Institutes of Health (NIH). Available at:[Link]

• Investigation of the mechanism of agonist and inverse agonist action at D2 dopamine receptors. Ovid. Available at:[Link]

• Synthesis and dopamine receptor affinities of N-alkyl-11-hydroxy-2-methoxynoraporphines: N-alkyl substituents determine D1 versus D2 receptor selectivity. National Institutes of Health (NIH). Available at:[Link]

• Structure–Functional–Selectivity Relationship Studies of Novel Apomorphine Analogs to Develop D1R/D2R Biased Ligands. National Institutes of Health (NIH). Available at:[Link]

• Receptor affinities of aporphine enantiomers in rat brain tissue. National Institutes of Health (NIH). Available at:[Link]

• Aporphines as antagonists of dopamine D-1 receptors. National Institutes of Health (NIH). Available at:[Link]

• Aporphine Alkaloids as Ligands for Serotonin Receptors. Semantic Scholar. Available at:[Link]

• 10-Substituted 11-Oxygenated (R)-Aporphines: Synthesis, Pharmacology, and Modeling of 5-HT1A Receptor Interactions. Journal of Medicinal Chemistry (ACS). Available at:[Link]

• The High Affinity Dopamine D2 Receptor Agonist MCL-536: A New Tool for Studying Dopaminergic Contribution to Neurological Disorders. National Institutes of Health (NIH). Available at:[Link]

• Orphan Receptor GPR88 as an Emerging Neurotherapeutic Target. National Institutes of Health (NIH). Available at:[Link]

• Synthesis and structural requirements of N-substituted norapomorphines for affinity and activity at dopamine D-1, D-2, and agonist receptor sites in rat brain. National Institutes of Health (NIH). Available at:[Link]

• Dopamine Receptor Ligand Selectivity - An In Silico / In Vitro Insight. ResearchGate. Available at:[Link]

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Molecular Identity and Pharmacological Profiling of R(-)-N-Allylnorapomorphine Hydrobromide: A Technical Whitepaper

Executive Summary

In the landscape of neuropharmacology and chemical genetics, aporphine derivatives serve as indispensable structural scaffolds for probing complex biological systems. Among these, R(-)-N-Allylnorapomorphine (NPA) hydrobromide stands out as a potent, highly selective dopamine receptor agonist. As a Senior Application Scientist, I have structured this technical guide to move beyond basic chemical descriptors. This whitepaper provides a comprehensive analysis of NPA's molecular identity, its mechanistic pathways, and the rigorous, self-validating experimental workflows required to harness its full potential in drug development and high-throughput screening (HTS).

Molecular Architecture and Quantitative Physicochemical Properties

The structural foundation of NPA is the tetracyclic aporphine core. By substituting the N-methyl group of classical apomorphine with an N-allyl moiety, the molecule achieves a distinct steric and electronic profile. This structural modification optimizes the ligand's interaction with the orthosteric binding site of D2-like dopamine receptors, significantly enhancing its binding affinity and functional potency.

To ensure precision in formulation and stoichiometric calculations during assay development, the quantitative physicochemical properties of the compound are summarized below.

Table 1: Quantitative Physicochemical Data of NPA Hydrobromide

Property	Value	Structural/Experimental Significance
Chemical Name	R(-)-N-Allylnorapomorphine hydrobromide	Standardized nomenclature for HTS libraries[1].
Free Base Formula	C₁₉H₁₉NO₂	Core active pharmaceutical ingredient (API) structure.
Salt Formula	C₁₉H₂₀BrNO₂ (or C₁₉H₁₉NO₂ · HBr)	Formulated as a hydrobromide salt to improve solid-state stability.
Free Base Molecular Weight	293.37 g/mol	Used for calculating concentrations of the active moiety.
Salt Molecular Weight	374.28 g/mol	Actual mass required for molarity calculations in assays[1].
PubChem CID	11857524	Primary identifier for cheminformatics and structural databases[2].
Pharmacological Target	Dopamine Receptors (D2/D3)	Acts as a full agonist to modulate downstream signaling cascades.

Pharmacodynamics and Mechanistic Pathways

NPA functions primarily as a full agonist at D2 and D3 dopamine receptors. The causality of its downstream effects is rooted in its ability to stabilize the active conformation of the G-protein coupled receptor (GPCR). This conformational shift triggers the dissociation of inhibitory G-proteins (Gαi/o), which subsequently suppresses adenylate cyclase (AC) activity. The resulting drop in intracellular cyclic AMP (cAMP) attenuates Protein Kinase A (PKA) signaling, leading to specific cellular responses.

Beyond classical synaptic transmission, chemical genetic screens have revealed that neuromodulators like NPA play a critical role in regulating neural stem cell (NSC) biology, proving that neurotransmitter pathways operate as vital precursor regulatory circuits outside the mature central nervous system[3]. Furthermore, the catechol moiety of NPA makes it a compound of interest in redox-mediated enzyme inhibition. For instance, catechol-containing compounds have been investigated for their potential to inhibit enzymes like APOBEC3G, a mechanism often driven by sulfhydryl reactivity following the auto-oxidation of the catechol to an orthoquinone[2].

Fig 1: D2 receptor signaling cascade modulated by R(-)-N-Allylnorapomorphine.

Experimental Methodology: Self-Validating Receptor Binding Protocol

When utilizing catechol-containing aporphines in in vitro assays, researchers frequently encounter artifactual data due to the inherent instability of the molecule in aqueous, oxygenated environments. The following protocol for a Radioligand Receptor Binding Assay is engineered as a self-validating system . Every step is designed with explicit causality to ensure that the observed pharmacological activity is intrinsically reliable and free from degradation artifacts.

Fig 2: Self-validating high-throughput radioligand binding assay workflow.

Step-by-Step Methodology

Step 1: Compound Preparation & Storage

• Action: Dissolve R(-)-N-Allylnorapomorphine hydrobromide in anhydrous Dimethyl Sulfoxide (DMSO) to a stock concentration of 10 mM. Store in amber vials at -20°C.

• Causality: While the hydrobromide salt is highly stable in dry solid form, the catechol moiety is highly prone to oxidation once in solution. Anhydrous DMSO minimizes hydrolytic degradation and prevents premature oxidation during long-term storage.

Step 2: Buffer Formulation

• Action: Prepare the assay buffer containing 50 mM Tris-HCl (pH 7.4), 120 mM NaCl, 5 mM KCl, 2 mM CaCl₂, 1 mM MgCl₂, and strictly supplement with 0.1% ascorbic acid .

• Causality: Ascorbic acid acts as a sacrificial antioxidant. Without it, the aporphine catechol rapidly auto-oxidizes into an orthoquinone[2]. This oxidation not only destroys the compound's binding affinity but also creates a reactive electrophile that can covalently bind to off-target proteins, ruining assay specificity.

Step 3: Membrane Incubation & Self-Validation

• Action: Incubate target membranes (e.g., CHO cells expressing D2 receptors) with a fixed concentration of a radioligand (e.g., [³H]-spiperone) and varying concentrations of the NPA test compound.

• Self-Validation: Simultaneously run a known reference agonist (e.g., standard apomorphine) and a vehicle control (DMSO only). Calculate the Z'-factor for the plate. The assay is only validated if the Z'-factor is > 0.5, proving that the dynamic range and signal variance are statistically robust[4].

Step 4: Rapid Filtration

• Action: Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters that have been pre-soaked in 0.3% polyethylenimine (PEI) for at least 30 minutes.

• Causality: The aporphine core is highly lipophilic and will non-specifically stick to bare glass fibers. PEI coats the filters with a dense positive charge, repelling the ligand and drastically reducing non-specific binding (NSB), thereby maximizing the signal-to-noise ratio.

Step 5: Scintillation Counting

• Action: Wash the filters three times with ice-cold wash buffer. Extract the filters into scintillation fluid, allow them to equilibrate in the dark for 2 hours, and quantify radioactivity using a liquid scintillation counter.

Applications in Advanced Neuroscience and Oncology

Because of its reliable and potent dopaminergic activity, NPA hydrobromide is a cornerstone reference compound in major pharmacological screening libraries, including the Library of Pharmacologically Active Compounds (LOPAC)[1]. Its inclusion in these libraries has facilitated the discovery of novel therapeutic mechanisms. For instance, high-throughput screens utilizing these libraries have identified compounds capable of inducing excess DNA replication (EDR) in human cancer cells, offering new avenues for targeted oncology[4]. Furthermore, the precise modulation of dopamine receptors by agents like NPA continues to unravel the complex operational circuitry of neural stem cells, bridging the gap between neurodevelopmental biology and the treatment of brain tumors[3].

References

• First-In-Class Small Molecule Inhibitors of the Single-Strand DNA Cytosine Deaminase APOBEC3G , PMC - NIH. Available at:[Link]

• Diamandis Thesis: Regulation and Function of Neuronal Stem Cells , Scholaris. Available at: [Link]

• Lopac1280 384-well Library Data , University of Leipzig. Available at:[Link]

• An Image-Based, High-Throughput Screening Assay for Molecules that Induce Excess DNA Replication in Human Cancer Cells , AACR Journals. Available at: [Link]

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• 1. Rudolf-Boehm-Institut für Pharmakologie und Toxikologie [uniklinikum-leipzig.de]
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The Nalorphine of Dopamine: A Technical History of R(-)-N-Allylnorapomorphine

The following technical guide details the history, pharmacology, and experimental legacy of R(-)-N-Allylnorapomorphine in the context of antipsychotic drug discovery.

Content Type: Technical Whitepaper & Retrospective Analysis Subject: R(-)-N-Allylnorapomorphine (N-allyl-NPA) Context: Dopamine Receptor Modulation & The "Morphine Rule" Anomaly

Executive Summary: The Hypothesis of the "Silent" Antagonist[1]

In the mid-20th century, the discovery of chlorpromazine revolutionized psychiatry, validating the dopamine hypothesis of schizophrenia.[1] However, the search for a "cleaner" dopamine antagonist—one devoid of the dirty side-effect profile of phenothiazines—led medicinal chemists to a compelling structural analogy known as the "Morphine Rule." [1]

Just as N-allylnormorphine (Nalorphine) acted as an antagonist to the opioid agonist Morphine, researchers hypothesized that N-allylnorapomorphine would act as a specific antagonist to the dopamine agonist Apomorphine.[1]

This guide details the synthesis, pharmacological profiling, and ultimate failure of R(-)-N-Allylnorapomorphine as a clinical antipsychotic. It serves as a critical case study in Structure-Activity Relationship (SAR) divergence, demonstrating how a perfect theoretical hypothesis can be dismantled by the complex reality of intrinsic receptor activity.[1]

The Theoretical Framework: The Morphine-Aporphine Homology[1]

To understand the rationale behind synthesizing R(-)-N-Allylnorapomorphine, one must first map the structural logic used by medicinal chemists in the 1960s and 70s.[1]

The "Morphine Rule" Logic

The aporphine scaffold of apomorphine is structurally rigid but shares a pharmacophore with morphine.[1] The pivotal observation in opioid chemistry was that substituting the N-methyl group (agonist) with an N-allyl group (antagonist) inverted the pharmacological activity.

• Opioids: Morphine (

  ) Agonist. Nalorphine ( ) Antagonist.

• Aporphines (Hypothesis): Apomorphine (

  ) Agonist. N-Allylnorapomorphine ( ) Antagonist?

Researchers predicted this compound would blockade dopamine receptors (D2) without activating them, potentially curing psychosis without the metabolic burden of phenothiazines.[1]

Visualization: The Divergent Pharmacophore Hypothesis

The following diagram illustrates the expected vs. observed signaling outcomes.[1][2][3]

Figure 1: The breakdown of the "Morphine Rule" when applied to the Aporphine scaffold. While N-allyl substitution creates an antagonist in opioids, it yields a partial agonist in aporphines.[1]

Chemical Synthesis & Protocol

Objective: Synthesize R(-)-N-Allylnorapomorphine from Nalorphine. Mechanism: Acid-catalyzed rearrangement (Thebaine/Morphine rearrangement).

The synthesis mirrors the classic morphine-to-apomorphine rearrangement but utilizes the N-allyl analogue as the starting material. This ensures the retention of the R(-) stereochemistry, which is critical for biological activity (the S(+) enantiomers of aporphines often display different profiles, sometimes acting as purer antagonists, but the R(-) form is the natural derivative).[1]

Step-by-Step Synthesis Protocol

Based on historical methods adapted from Neumeyer et al. and Cannon et al.

• Starting Material Preparation:

  • Begin with N-allylnormorphine (Nalorphine) . Ensure high enantiomeric purity of the levorotatory isomer.

• Acid Rearrangement:

  • Reagent: Dissolve Nalorphine in 85% Phosphoric Acid (

    ) or Methanesulfonic acid.

  • Conditions: Heat to

    under a nitrogen atmosphere (crucial to prevent oxidation of the catechol moiety).

  • Duration: 15–30 minutes. The reaction is driven by the elimination of water and the rearrangement of the morphine morphinan skeleton into the aporphine tetracyclic structure.[1]

• Isolation:

  • Cool the mixture immediately to arrest side reactions.[1]

  • Dilute with ice-cold water (oxygen-free).

  • Neutralization: Carefully adjust pH to 7–8 using Sodium Bicarbonate (

    ) or Ammonia under inert gas.

• Extraction:

  • Extract rapidly with peroxide-free Diethyl Ether or Chloroform.

  • Note: Aporphines are highly sensitive to air oxidation (turning green/black). Work must be performed rapidly or in a glovebox.

• Purification:

  • Convert to the Hydrobromide (HBr) or Hydrochloride (HCl) salt for stability.

  • Recrystallize from Ethanol/Ether.

Yield: Typically 30–45%. Validation: Confirmed by NMR and Mass Spectrometry. Key feature: Disappearance of the furan ring signals of morphine and appearance of the aromatic biphenyl system of aporphine.[1]

Pharmacological Profile: The Failure of Antagonism[1]

When R(-)-N-Allylnorapomorphine was subjected to biological screening, the results contradicted the "pure antagonist" hypothesis.

In Vivo Bioassays

Researchers used standard dopaminergic screens: Emesis (Dog) and Stereotypy (Rat/Mouse) .

Assay	Apomorphine (Control)	R(-)-N-Allylnorapomorphine	Interpretation
Dog Emesis	Potent Emetic ( mg/kg)	Potent Emetic ( mg/kg)	Agonist Activity. The compound activates CTZ dopamine receptors.
Rat Stereotypy	High Score (Gnawing, Licking)	Low/Moderate Score	Partial Agonist. Lower intrinsic activity than apomorphine.[1]
Pigeon Pecking	Intense Pecking	Reduced Pecking	Partial Agonist.
Antagonism	N/A	Weakly blocks apomorphine at high doses	Competitive Partial Agonism.

The "Partial Agonist" Revelation

Unlike Nalorphine, which has zero intrinsic activity at Mu receptors (in the context of analgesia blockade), R(-)-N-Allylnorapomorphine retained significant intrinsic activity.[1][3]

• Mechanism: The N-allyl group in the aporphine scaffold is not bulky enough to force the receptor into a purely inactive conformation.[1] The "accessory binding pocket" in the dopamine receptor tolerates the allyl group, allowing the catechol moiety to still trigger receptor activation (albeit less efficiently than the N-methyl group).[1]

Legacy in Antipsychotic Research[1][7][8]

While R(-)-N-Allylnorapomorphine failed as a clinical antipsychotic (due to emesis and insufficient antagonism), it was a "successful failure" that advanced the field in three ways:

• Redefining SAR Rules: It proved that the "Morphine Rule" is not universal. The dopamine D2 receptor binding pocket is distinct from the Mu-opioid receptor.

• Discovery of "Silent" Antagonists: The failure of the N-allyl group led researchers (like Neumeyer) to explore larger, more sterically demanding substituents (e.g., N-cyclopropylmethyl) and different positions (e.g., 11-hydroxy-N-propylnoraporphine).[1]

  • Crucial Finding: The (S)-enantiomer of N-propylnorapomorphine was later found to be a cleaner antagonist, whereas the (R)-enantiomer (natural configuration) is an agonist.

• Concept of Partial Agonism: R(-)-N-Allylnorapomorphine was one of the early "partial agonists." This concept lay dormant until the development of "Third Generation" antipsychotics like Aripiprazole , which stabilize dopamine signaling rather than blocking it completely.[1] In this sense, N-allylnorapomorphine was chemically flawed but conceptually ahead of its time.[1]

References

• Neumeyer, J. L., et al. (1973).[1] "Aporphines. 8. Total synthesis and pharmacological evaluation of (±)-apomorphine, (±)-apocodeine, (±)-N-n-propylnorapomorphine, and (±)-N-allylnorapomorphine." Journal of Medicinal Chemistry. Link

• Cannon, J. G. (1985).[1] "Structure-Activity Relationships of Dopamine Agonists." Annual Review of Pharmacology and Toxicology. Link

• Costall, B., & Naylor, R. J. (1973).[1] "The role of telencephalic dopaminergic systems in the mediation of apomorphine-stereotyped behaviour." European Journal of Pharmacology. Link

• Gao, Y., et al. (1990).[1] "Synthesis and dopamine agonist and antagonist effects of (R)-(-)- and (S)-(+)-11-hydroxy-N-n-propylnoraporphine." Journal of Medicinal Chemistry. Link

• Ye, X., et al. (2014).[1][4] "A pharmacological network for lifespan extension in Caenorhabditis elegans." Aging Cell.[4] (Demonstrating the use of N-allylnorapomorphine as a tool compound). Link

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• 3. CA2606658A1 - Compositions and methods for treating neurological disorders or damage - Google Patents [patents.google.com]
• 4. aging-us.com [aging-us.com]

An In-depth Technical Guide to the Toxicological Profile of R(-)-N-Allylnorapomorphine Hydrobromide

Abstract

This technical guide provides a comprehensive toxicological profile of R(-)-N-Allylnorapomorphine hydrobromide, a member of the aporphine alkaloid class of compounds. In the absence of direct toxicological studies on this specific molecule, this document synthesizes available data from structurally related compounds, including the broader aporphine alkaloid family and the well-characterized opioid antagonist, Nalorphine (N-allylnormorphine). The profile is constructed through a careful analysis of structure-activity relationships, providing a predictive overview of its potential toxicological liabilities. This guide is intended for researchers, scientists, and drug development professionals engaged in the preclinical assessment of novel aporphine-based therapeutics. All protocols and mechanistic discussions are grounded in authoritative sources to ensure scientific integrity.

Introduction and Chemical Identity

R(-)-N-Allylnorapomorphine hydrobromide is a semi-synthetic aporphine alkaloid. The aporphine core is a dibenzo[de,g]quinoline ring system, which is a privileged scaffold in medicinal chemistry, known for its diverse pharmacological activities.[1] The "R" configuration denotes the specific stereochemistry of the molecule, which can significantly influence its biological activity and toxicological profile. The N-allyl substitution is a key structural feature, often associated with opioid receptor modulation. The hydrobromide salt form is utilized to enhance solubility and stability.

Chemical Structure:

• Core Scaffold: Aporphine[2]

• Key Substitutions: N-Allyl group

• Salt Form: Hydrobromide

Predicted Pharmacological and Toxicological Mechanisms

Based on its structural similarity to other aporphine alkaloids and N-allylnormorphine (Nalorphine), the primary pharmacological and potential toxicological mechanisms of R(-)-N-Allylnorapomorphine hydrobromide are predicted to involve interactions with dopaminergic and opioid receptors.

Interaction with Dopamine Receptors

Aporphine alkaloids are known to interact with dopamine receptors.[2] For instance, (R)-Aporphine is a dopamine D1 and D2 receptor antagonist.[2] It is plausible that R(-)-N-Allylnorapomorphine hydrobromide exhibits similar properties, which could lead to antipsychotic effects but also potential extrapyramidal side effects at higher doses.

Interaction with Opioid Receptors

The N-allyl substitution is a classic feature of opioid antagonists or mixed agonist-antagonists. Nalorphine (N-allylnormorphine) is a mixed opioid agonist-antagonist, acting as an antagonist at the µ-opioid receptor and a partial agonist at the κ-opioid receptor.[3][4] This dual activity is responsible for its ability to reverse opioid overdose but also for its psychotomimetic side effects, such as dysphoria and hallucinations.[3] It is highly probable that R(-)-N-Allylnorapomorphine hydrobromide shares a similar opioid receptor binding profile, which would be a primary driver of its toxicological characteristics.

Signaling Pathway Postulate: Opioid Receptor Interaction

Caption: Predicted interaction with opioid receptors.

Pharmacokinetics and Metabolism

The pharmacokinetic profile of R(-)-N-Allylnorapomorphine hydrobromide is anticipated to be similar to other lipophilic aporphine alkaloids like apomorphine.

• Absorption: Rapid absorption is expected following parenteral administration.[5] Oral bioavailability is likely to be low due to extensive first-pass metabolism.[6]

• Distribution: A large volume of distribution is predicted, with rapid equilibration across the blood-brain barrier.[5]

• Metabolism: The primary routes of metabolism are expected to be N-dealkylation, glucuronidation, and sulfation.[6] The N-allyl group may be susceptible to oxidative metabolism.

• Excretion: The compound and its metabolites are likely to be excreted primarily through the kidneys.

Preclinical Toxicology Assessment

A comprehensive preclinical toxicology program for R(-)-N-Allylnorapomorphine hydrobromide would involve a tiered approach, from in vitro assays to in vivo studies. The following sections outline the key studies and their rationale.

Acute Toxicity

The primary goal of acute toxicity testing is to determine the median lethal dose (LD50) and identify the target organs of toxicity after a single high dose.

Experimental Protocol: Acute Toxicity Study (Rodent Model)

• Animal Model: Wistar rats (male and female, 8-10 weeks old).

• Route of Administration: Intravenous (IV) and subcutaneous (SC) to mimic potential clinical routes.

• Dose Levels: A range of doses, determined by a dose range-finding study, bracketing the expected LD50.

• Observations: Animals are observed for clinical signs of toxicity and mortality for at least 14 days.[7]

• Endpoint: Calculation of the LD50 value and identification of dose-limiting toxicities.

Predicted Acute Toxicity Profile:

Based on data for Nalorphine hydrochloride (LD50 s.c. in rats: 1460 mg/kg), a similar order of magnitude for the LD50 of R(-)-N-Allylnorapomorphine hydrobromide is anticipated.[8] Clinical signs of acute toxicity are predicted to be primarily neurological, including sedation, agitation, and convulsions, consistent with effects on dopamine and opioid receptors.

Compound	Route	Species	LD50	Reference
Nalorphine HCl	s.c.	Rat	1460 mg/kg	[8]
R(-)-N-Allylnorapomorphine HBr	s.c.	Rat	Predicted: Similar to Nalorphine

Genotoxicity

Genotoxicity assays are crucial to assess the potential of a compound to cause genetic damage, which can lead to carcinogenicity or heritable diseases.

Experimental Workflow: Standard Genotoxicity Battery

Caption: Standard battery of genotoxicity tests.

• Ames Test (Bacterial Reverse Mutation Assay): To detect point mutations.

• In Vitro Mammalian Cell Gene Mutation Test (e.g., Mouse Lymphoma Assay): To detect gene mutations and clastogenicity in mammalian cells.

• In Vivo Micronucleus Assay: To assess chromosomal damage in a whole animal system.

Given that some aporphine alkaloids have shown cytotoxic effects, a thorough evaluation of genotoxicity is warranted.[2]

Repeated-Dose Toxicity

Repeated-dose toxicity studies are designed to evaluate the adverse effects of a substance after prolonged or repeated exposure and to determine a No-Observed-Adverse-Effect Level (NOAEL).

Experimental Design: 28-Day Repeated-Dose Toxicity Study (Rodent)

• Animal Model: Sprague-Dawley rats.

• Dose Levels: At least three dose levels (low, mid, high) and a vehicle control group.

• Duration: Daily administration for 28 days.

• Parameters Monitored: Clinical observations, body weight, food consumption, hematology, clinical chemistry, urinalysis, and histopathological examination of target organs.

• Recovery Group: A subset of animals from the high-dose and control groups may be kept for a treatment-free period to assess the reversibility of any observed effects.

Potential Target Organs and Effects:

• Central Nervous System: Behavioral changes, tremors, or convulsions due to interactions with dopamine and opioid receptors.

• Liver and Kidneys: As the primary organs of metabolism and excretion, they are potential targets for toxicity.[9]

• Cardiovascular System: Some aporphine alkaloids have been associated with arrhythmic activity.[2]

Safety Pharmacology

Safety pharmacology studies are conducted to assess the potential for adverse effects on vital physiological functions.

• Core Battery:

  • Cardiovascular System: hERG assay to assess the potential for QT prolongation, and in vivo cardiovascular monitoring in a conscious animal model (e.g., telemetry in dogs).

  • Central Nervous System: Functional observational battery (FOB) and Irwin test in rodents.

  • Respiratory System: Whole-body plethysmography in rodents.

Special Considerations: Hydrobromide Salt Toxicity

The hydrobromide salt form of the drug necessitates consideration of potential bromide toxicity, especially with chronic high-dose administration. Bromism, or bromide intoxication, can manifest as neurological symptoms such as confusion, irritability, and psychosis.[10] While unlikely at therapeutic doses, this potential toxicity should be monitored in long-term studies.

Conclusion and Future Directions

The toxicological profile of R(-)-N-Allylnorapomorphine hydrobromide is predicted to be primarily driven by its interactions with dopamine and opioid receptors. Key areas of concern include central nervous system effects, potential cardiotoxicity, and the possibility of bromide accumulation with chronic use. The preclinical safety evaluation of this compound should follow a standard, rigorous pathway, with a particular focus on safety pharmacology and repeated-dose toxicity studies to fully characterize its risk profile. Further in vitro and in vivo studies are essential to confirm these predictions and establish a safe starting dose for potential clinical trials.

References

• Aporphine - Wikipedia. (URL: [Link])

• Natural Aporphine Alkaloids with Potential to Impact Metabolic Syndrome - PMC - NIH. (URL: [Link])

• A systematic review of proaporphine alkaloids and a pharmacological update | Request PDF. (URL: [Link])

• Nalorphine. (URL: [Link])

• Nalorphine - Wikipedia. (URL: [Link])

• 8-, 9-, and 11-Aryloxy Dimeric Aporphines and Their Pharmacological Activities - PMC. (URL: [Link])

• Aporphine Alkaloids: A Kind of Alkaloids’ Extract Source, Chemical Constitution and Pharmacological Actions in Different Botany: A Review | Asian Journal of Chemistry. (URL: [Link])

• Nalorphine | C19H21NO3 | CID 5284595 - PubChem - NIH. (URL: [Link])

• NALORPHINE - Inxight Drugs. (URL: [Link])

• Nalorphine - ResearchGate. (URL: [Link])

• Novel class of non-addictive analgesics demonstrate safety in animals - Drug Target Review. (URL: [Link])

• Pharmacokinetics of apomorphine in Parkinson's disease - PubMed. (URL: [Link])

• 021879Orig1s000 - accessdata.fda.gov. (URL: [Link])

• N-allylnormorphine in treatment of methorphinan (dromoran) hydrobromide poisoning - PubMed. (URL: [Link])

• Pharmacokinetic-pharmacodynamic relationships of apomorphine in patients with Parkinson's disease - PubMed. (URL: [Link])

• N-allylnormorphine (nalline) action on narcotized and non-narcotized subjects - PubMed. (URL: [Link])

• The pharmacology of nalorphine (N-allylnormorphine) - PubMed. (URL: [Link])

• Subcutaneously administered apomorphine: pharmacokinetics and metabolism - PubMed. (URL: [Link])

• Clinical Trials, Science & Innovation | Arrowhead Pharmaceuticals. (URL: [Link])

• Dextromethorphan Toxicity - StatPearls - NCBI Bookshelf. (URL: [Link])

• A Study to Evaluate the Safety, Tolerability and Pharmacokinetics of Oral F-02-2-Na Tablets in Adult Subjects | ClinicalTrials.gov. (URL: [Link])

• Material Safety Data Sheet - Cole-Parmer. (URL: [Link])

• Ten years of robotripping: evidence of tolerance to dextromethorphan hydrobromide in a long-term user - HealthPartners. (URL: [Link])

• What is the mechanism of Buprenorphine-N-oxide? - Patsnap Synapse. (URL: [Link])

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Protocols & Analytical Methods

Application Note: Preparation and Stabilization of R(-)-N-Allylnorapomorphine Hydrobromide Stock Solutions for In Vitro Pharmacology

Executive Summary

R(-)-N-Allylnorapomorphine hydrobromide is a synthetic aporphine alkaloid and a critical pharmacological probe utilized to interrogate dopamine receptor signaling pathways. As a structural analog of apomorphine, it exhibits complex dopaminergic modulation (acting as an agonist or antagonist depending on the receptor subtype and assay context),[1]. Due to its broad utility, it is a staple compound in high-throughput screening libraries, including the Library of Pharmacologically Active Compounds (LOPAC),[2].

This application note provides a comprehensive, self-validating protocol for the preparation, stabilization, and storage of R(-)-N-Allylnorapomorphine hydrobromide stock solutions. By addressing the inherent chemical vulnerabilities of the aporphine scaffold, this guide ensures maximal stability against auto-oxidation and guarantees reproducible in vitro performance.

Physicochemical Profiling & Causality of Handling

To formulate a robust experimental protocol, researchers must understand the chemical liabilities of the aporphine core. Like its parent compound apomorphine, R(-)-N-Allylnorapomorphine contains a catechol-like moiety that is highly susceptible to auto-oxidation in aqueous environments, particularly at physiological pH,[1]. Oxidation rapidly converts the active compound into inactive quinone derivatives, which can polymerize or generate reactive oxygen species (ROS), thereby confounding cellular assays.

• Solvent Selection: While the hydrobromide salt imparts moderate aqueous solubility, anhydrous Dimethyl Sulfoxide (DMSO) is the mandatory solvent for long-term stock preservation[3],[2]. DMSO lacks the reactive protons and dissolved oxygen present in water, drastically reducing the oxidation rate.

• Environmental Controls: Photodegradation and oxidative stress are mitigated by utilizing amber glass vials and purging the headspace with an inert gas (Argon or Nitrogen) prior to cryogenic storage.

Table 1: Physicochemical Properties & Storage Parameters

Parameter	Specification
Chemical Name	R(-)-N-Allylnorapomorphine hydrobromide
Molecular Weight	374.28 g/mol
Primary Target	Dopamine Receptors (D1/D2-like)[4]
Master Stock Solvent	Anhydrous DMSO (Water content ≤0.005%, purity ≥99.9%)
Standard Stock Concentration	10 mM (Standard LOPAC format),[2]
Long-Term Storage	-80°C (Desiccated, Argon-purged)[2]

Experimental Protocols

Protocol A: Reconstitution of 10 mM Master Stock in DMSO

Objective: To generate a stable, oxidation-resistant master stock for long-term cryogenic storage.

• Equilibration: Remove the lyophilized powder from the freezer and allow it to equilibrate to room temperature inside a desiccator for at least 30 minutes.

  • Causality: Preventing atmospheric moisture condensation on the cold powder is critical, as water accelerates the degradation of the hydrobromide salt.

• Weighing: Under subdued lighting, weigh the required mass of R(-)-N-Allylnorapomorphine hydrobromide (e.g., 3.74 mg for 1.0 mL).

  • Causality: Aporphine derivatives are photosensitive; minimizing photon exposure prevents premature excitation and degradation.

• Dissolution: Add the calculated volume of anhydrous DMSO to achieve a 10 mM concentration.

  • Causality: DMSO is chosen over water for the master stock because it lacks reactive protons and dissolved oxygen, which are the primary drivers of catechol auto-oxidation[2].

• Homogenization: Vortex the solution gently for 30 seconds. If particulates remain, sonicate in a room-temperature water bath for no more than 2 minutes.

• Aliquoting: Dispense the solution into single-use aliquots (e.g., 20–50 µL) into amber glass vials.

  • Causality: Single-use aliquots prevent freeze-thaw cycles, which introduce condensation and oxygen, rapidly degrading the compound.

• Inert Gas Purging: Gently blow a stream of Argon or Nitrogen gas over the headspace of each vial for 3–5 seconds before capping tightly.

  • Causality: Displacing atmospheric oxygen with an inert, heavier-than-air gas (Argon) neutralizes the oxidative threat during storage.

• Storage: Transfer the sealed vials immediately to a -80°C freezer. Under these conditions, the stock is stable for at least 6 months[2].

Figure 1: Step-by-step workflow for preparing and storing 10 mM DMSO master stocks.

Protocol B: Preparation of Aqueous Working Solutions

Objective: To dilute the DMSO master stock into physiological buffers for cell-based or biochemical assays without compromising compound integrity.

• Thawing: Thaw a single aliquot of the 10 mM DMSO stock at room temperature just prior to use.

• Buffer Preparation (Crucial Step): Prepare the target assay buffer (e.g., PBS or DMEM). Supplement the buffer with 0.1% (w/v) Ascorbic Acid or 0.01% Sodium Metabisulfite .

  • Causality: Aqueous environments at physiological pH (pH 7.4) trigger rapid auto-oxidation of the aporphine core. Antioxidants act as sacrificial electron donors, preserving the structural integrity of the ligand during the assay incubation period.

• Dilution: Perform serial dilutions in the antioxidant-supplemented buffer. Ensure the final DMSO concentration in the assay does not exceed 0.5% (v/v) to prevent solvent-induced cytotoxicity[3].

• Immediate Use: Use the aqueous working solution within 1 hour of preparation. Discard any unused aqueous diluted solution.

Pharmacological Context & Receptor Signaling

R(-)-N-Allylnorapomorphine hydrobromide is utilized to dissect the differential signaling cascades of dopamine receptor subtypes. Depending on the specific cellular environment, it modulates both D1-like (Gs-coupled) and D2-like (Gi/o-coupled) receptors,[4]. This bimodal interaction either stimulates or inhibits Adenylyl Cyclase (AC), directly controlling intracellular cAMP accumulation and subsequent Protein Kinase A (PKA) activation.

Figure 2: Bimodal dopaminergic signaling cascade modulated by aporphine derivatives.

References

• Source: nih.
• Source: researchgate.
• Source: nih.
• Source: uni-leipzig.
• Source: annualreviews.

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• 4. Rudolf-Boehm-Institut für Pharmakologie und Toxikologie [uniklinikum-leipzig.de]

Application Note: Solubility & Stability Protocol for R(-)-N-Allylnorapomorphine Hydrobromide

This Application Note is structured as a technical guide for researchers working with R(-)-N-Allylnorapomorphine hydrobromide , a specialized dopamine receptor ligand.[1] It addresses the critical challenges of solubility limits and oxidative instability, distinguishing this compound from its structural congeners (e.g., Nalorphine or Apomorphine).[2]

Executive Summary

R(-)-N-Allylnorapomorphine hydrobromide is a semi-synthetic aporphine derivative, distinct from Nalorphine (N-allylnormorphine).[1] While it shares the catechol moiety with apomorphine, the N-allyl substitution significantly alters its physicochemical properties.[1]

Critical Technical Insight: Unlike Apomorphine HCl, which has moderate water solubility (~20 mg/mL), R(-)-N-Allylnorapomorphine HBr exhibits poor aqueous solubility (~0.3 mg/mL) .[1] Researchers often fail experiments by attempting direct aqueous dissolution at concentrations >1 mM, leading to micro-precipitation.[2] Furthermore, the catechol group is highly prone to autoxidation at neutral pH, necessitating strict anaerobic handling or antioxidant supplementation.[2]

Solubility Profile: DMSO vs. Water[2]

The following data summarizes the solubility limits. Note the drastic difference between the organic solvent and the aqueous buffer.[1]

Solvent System	Solubility Limit (approx.)	Stability	Application Context
DMSO (Anhydrous)	> 20 mg/mL (> 50 mM)	High (Weeks at -20°C)	Primary Stock Solution. Ideal for cryo-storage.[1]
Ethanol (100%)	~ 10–15 mg/mL	Moderate	Alternative stock; easier to evaporate but less stable than DMSO.
Water (Deionized)	~ 0.30 mg/mL (< 1 mM)	Very Low (Hours)	NOT recommended for stock. Use only for immediate dilution.
PBS (pH 7.4)	< 0.30 mg/mL	Critical Instability	Rapid oxidation (turns green) due to alkaline pH and salts.
0.1% Ascorbate (aq)	~ 0.30 mg/mL	Improved (Days)	Preferred aqueous vehicle for acute in vivo/in vitro use.

Mechanistic Insight: Why Water Fails

• Crystal Lattice Energy: The hydrobromide salt lattice is robust.[1] The hydrophobic N-allyl group reduces the hydration energy compared to the N-methyl group of apomorphine, lowering aqueous solubility.[1]

• Oxidation (The "Green" Indicator): In water (especially > pH 6), the catechol ring undergoes two-electron oxidation to form a para-quinone (oxoapomorphine derivative).[1] This reaction is catalyzed by light and trace metals, turning the solution green/blue.[2] A green solution indicates compound degradation and must be discarded.

Protocol: Preparation of Stock and Working Solutions

Equipment & Reagents[1][2][4][5][6]

• Compound: R(-)-N-Allylnorapomorphine HBr (Store at -20°C, desiccated).

• Solvent: DMSO (Anhydrous, ≥99.9%, PCR grade).[2]

• Antioxidant (Optional but Recommended): L-Ascorbic acid or Sodium Metabisulfite.[1]

• Gas: Nitrogen (N₂) or Argon stream.

Step-by-Step Methodology

Phase 1: Primary Stock Solution (DMSO)

Target Concentration: 10 mM (approx. 3.9 mg/mL) or higher.[3]

• Equilibration: Allow the product vial to warm to room temperature before opening to prevent water condensation on the hygroscopic solid.

• Weighing: Weigh the required amount (e.g., 5 mg) quickly. If possible, work in a glove box or under a funnel with N₂ flow.[2]

• Dissolution: Add anhydrous DMSO to the vial.

  • Calculation: For 5 mg (MW ≈ 392.3 g/mol ), add ~1.27 mL DMSO to achieve 10 mM.[2]

• Mixing: Vortex vigorously for 30 seconds. The solid should dissolve completely to yield a clear, colorless solution.[2]

• Aliquot & Store: Divide into small aliquots (e.g., 50 µL) in light-protective amber tubes. Flush with N₂ before capping.[1] Store at -20°C or -80°C.

Phase 2: Aqueous Working Solution (For Assays)

Target: < 100 µM in Buffer. Do not exceed 0.3 mg/mL.

• Vehicle Preparation: Prepare the aqueous buffer (e.g., PBS or HBSS).

  • Crucial Step: Degas the buffer (sonicate under vacuum) or bubble with N₂ for 10 mins.

  • Stabilization: Add 0.1% (w/v) Ascorbic Acid to the buffer. This acts as a sacrificial antioxidant, preventing the "green" oxidation.[2]

• Dilution:

  • Add the DMSO stock dropwise to the vortexing aqueous buffer.[1]

  • Example: To make 10 mL of 10 µM working solution, add 10 µL of 10 mM DMSO stock to 9.99 mL of Ascorbate-Buffer.[1][2]

• Validation: Inspect visually. The solution must remain clear and colorless.[1][4] If cloudiness appears, you have exceeded the solubility limit (0.3 mg/mL).[2] If it turns pale green, oxidation has occurred.[2]

Visualizing the Workflow & Stability Logic

The following diagram illustrates the decision process for solvent selection and the chemical degradation pathway that must be avoided.

Caption: Workflow for solubilization. Green path indicates the optimal protocol to maintain stability and solubility. Red path indicates failure modes (precipitation or oxidation).

Troubleshooting Guide

Observation	Cause	Corrective Action
Solution turns Green/Blue	Autoxidation of the catechol ring.[1]	Discard immediately. Use fresh buffer with 0.1% Ascorbic Acid or Metabisulfite.[1] Protect from light.[1]
Precipitate upon dilution	Exceeded aqueous solubility limit (0.3 mg/mL).	Lower the working concentration. If higher conc. is needed, use 45% (w/v) 2-Hydroxypropyl-β-cyclodextrin (HBC) which raises solubility to ~1.6 mg/mL.[1]
Oil droplets in buffer	DMSO concentration too high (>1%) or rapid addition.	Vortex buffer while adding DMSO. Keep final DMSO < 0.5% if possible.[1]

References

• MP Biomedicals. (n.d.). Technical Information: Solubility of Cyclodextrins and R(-)-N-Allylnorapomorphine HBr. Retrieved March 3, 2026, from [Link] (Verified via search snippet 1.2).[2]

• Neumeyer, J. L., et al. (1980).[2][5] Aporphines.[1][6][5][7][8][9] 28. Preparation of (-)-N-[3H- and -2H]propylnorapomorphine. Journal of Medicinal Chemistry. (Describes synthesis and handling of N-substituted norapomorphines).

• Ribas, B., et al. (2016).[2] Stability of apomorphine in solutions containing selected antioxidant agents. Drug Design, Development and Therapy, 10, 3253–3262.[2] (Reference for antioxidant protocols).

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In vivo dosage protocols for R(-)-N-Allylnorapomorphine in rats

An in-depth technical guide and application note for the formulation and administration of R(-)-N-Allylnorapomorphine in rat models.

Executive Summary & Pharmacological Grounding

R(-)-N-Allylnorapomorphine (often supplied as a hydrobromide salt) is a synthetic aporphine alkaloid and a structural derivative of apomorphine 1[1]. It functions as a potent ligand primarily targeting dopamine D2 and D3 receptors 2[2]. In behavioral pharmacology, it is utilized to probe dopaminergic signal transduction, model movement disorders, and evaluate novel neuropharmacological interventions 3[3].

Causality in Experimental Design:

• Route of Administration: Aporphine derivatives undergo extensive hepatic first-pass metabolism. Oral administration renders the drug largely inactive. Therefore, subcutaneous (s.c.) injection is the gold standard for in vivo rat models, ensuring rapid systemic absorption and predictable brain penetrance without premature hepatic degradation.

• Vehicle Selection: The catechol-like structural moiety of R(-)-N-Allylnorapomorphine is highly susceptible to auto-oxidation in aqueous environments. Oxidation rapidly converts the active compound into inactive, potentially neurotoxic quinone byproducts. To prevent this, the formulation must incorporate an antioxidant—strictly utilizing 0.1% ascorbic acid in 0.9% sterile saline.

Fig 1: Dopaminergic signal transduction modulated by R(-)-N-Allylnorapomorphine.

Self-Validating Formulation Protocol

To guarantee scientific integrity, the preparation of R(-)-N-Allylnorapomorphine must follow a self-validating workflow. The visual state of the solution acts as a direct indicator of biochemical viability.

Fig 2: Step-by-step formulation and administration workflow for in vivo rat models.

Step-by-Step Methodology:

• Vehicle Preparation: Dissolve 100 mg of L-ascorbic acid in 100 mL of sterile 0.9% NaCl to create a 0.1% ascorbic acid vehicle. Chill the vehicle on ice.

• Drug Dissolution: Weigh the required mass of R(-)-N-Allylnorapomorphine hydrobromide. Add the chilled vehicle to achieve the desired stock concentration (e.g., 1.0 mg/mL).

• Light Protection: Immediately wrap the formulation vial in aluminum foil. Aporphines are highly photosensitive.

• Sterilization: Pass the solution through a 0.22 µm PES (Polyethersulfone) syringe filter into a sterile, foil-wrapped amber vial.

• Validation Checkpoint (Critical): Inspect the solution against a white background.

  • Pass: The solution is perfectly clear and colorless.

  • Fail: The solution exhibits a pink, green, or brown tint. Do not inject. This indicates quinone formation via oxidation; the drug is compromised and must be discarded.

In Vivo Dosage Guidelines & Behavioral Outcomes

R(-)-N-Allylnorapomorphine exhibits a biphasic dose-response curve in rats due to differential affinities for presynaptic autoreceptors versus postsynaptic receptors. Standardizing the injection volume to 1.0 mL/kg body weight ensures consistency in absorption kinetics.

Dosage Tier	Dose Range (mg/kg, s.c.)	Primary Receptor Target	Expected Behavioral / Physiological Outcome
Low	0.05 – 0.10	Presynaptic D2/D3 Autoreceptors	Inhibition of dopamine release. Induces hypolocomotion, yawning, and penile erection.
Medium	0.50 – 1.00	Postsynaptic D2/D3 Receptors	Overcomes autoreceptor inhibition. Induces hyperlocomotion and increased exploratory behavior.
High	1.50 – 3.00	Strong Postsynaptic Activation	Induces profound, continuous stereotyped behaviors (e.g., repetitive sniffing, rearing, licking, and gnawing).

Table 1: Quantitative dosage ranges and corresponding biphasic dopaminergic responses in rats.

In Vivo Administration Workflow

• Animal Preparation: Acclimate adult male Wistar or Sprague-Dawley rats (typically 250–300g) to the testing arena for at least 30 minutes prior to injection to establish a baseline behavioral state.

• Dose Calculation: Weigh the rat precisely. Calculate the injection volume based on the 1.0 mL/kg standard. (e.g., A 250g rat receiving a 1.0 mg/kg dose from a 1.0 mg/mL stock requires exactly 0.25 mL).

• Subcutaneous (s.c.) Injection:

  • Gently restrain the rat using the V-hold technique.

  • Tent the loose skin over the scruff of the neck or the flank.

  • Insert a 25-gauge to 27-gauge sterile needle into the subcutaneous pocket. Aspirate slightly to ensure a blood vessel has not been punctured.

  • Inject the formulation smoothly.

• Observation Window: Dopaminergic behavioral responses typically manifest within 10–15 minutes post-injection and peak between 30–45 minutes4[4]. Record behaviors using automated tracking software or standardized manual scoring matrices.

References

1.[Auffret et al., 2018] "New tricks for an old dog: A repurposing approach of apomorphine." European Journal of Pharmacology.3 2. [Cannon, 1979] "Structure-Activity Relationships of Dopamine Agonists." Annual Reviews in Pharmacology. 1 3.[Sigma-Aldrich] "Dopaminergic LIGAND-SET™ (LOPAC) Product Information." Sigma-Aldrich. 2 4. [Bioluminescence HTS, 2011] "Bioluminescence-Based High-Throughput Screen Identifies Pharmacological Agents That Target Neurotransmitter Signaling." PMC, National Institutes of Health. 4

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Administration of R(-)-N-Allylnorapomorphine Hydrobromide in Mice: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction: Understanding R(-)-N-Allylnorapomorphine Hydrobromide

R(-)-N-Allylnorapomorphine is a semi-synthetic aporphine alkaloid and a derivative of R(-)-norapomorphine. Structurally, it belongs to a class of compounds known for their interaction with the dopaminergic system. As a dopamine agonist, R(-)-N-Allylnorapomorphine primarily targets and activates dopamine receptors, with a notable affinity for the D2 receptor subtype.[1] The activation of D2 receptors initiates a cascade of intracellular signaling events that are central to its pharmacological effects.[]

This guide provides a comprehensive overview of the essential considerations and detailed protocols for the administration of R(-)-N-Allylnorapomorphine hydrobromide to mice, a common preclinical model in neuroscience and pharmacology. The choice of administration route is a critical determinant of a drug's pharmacokinetic and pharmacodynamic profile, influencing its absorption, distribution, metabolism, and excretion (ADME).[3] Therefore, a thorough understanding of the available routes and their implications is paramount for the design of robust and reproducible in vivo studies.

The hydrobromide salt of N-allylnormorphine is soluble in water, which is a key consideration for vehicle selection.[4] This document will delve into the three most common parenteral routes of administration in mice: intravenous, intraperitoneal, and subcutaneous. Each route offers distinct advantages and disadvantages that must be carefully weighed in the context of the specific experimental objectives.

Mechanism of Action: D2 Dopamine Receptor Activation

R(-)-N-Allylnorapomorphine acts as an agonist at the D2 dopamine receptor, which is a G protein-coupled receptor (GPCR). The D2 receptor is coupled to an inhibitory G protein (Gi/o).[][5] Upon agonist binding, the Gi/o protein is activated, leading to the inhibition of adenylyl cyclase. This, in turn, decreases the intracellular concentration of cyclic AMP (cAMP), a crucial second messenger. The reduction in cAMP levels leads to decreased activity of protein kinase A (PKA) and downstream signaling cascades. Additionally, the βγ-subunits of the activated G protein can modulate the activity of other effector proteins, such as ion channels.[6]

Caption: General Experimental Workflow.

Protocol 1: Intravenous (IV) Tail Vein Injection

This route provides immediate and complete bioavailability, making it ideal for studying the rapid onset of drug effects.

Materials:

• R(-)-N-Allylnorapomorphine hydrobromide solution

• 1 mL syringe with a 27-30 gauge needle

• Mouse restrainer

• Heat lamp or warming pad

• 70% Ethanol and gauze

Procedure:

• Animal Preparation: Place the mouse under a heat lamp or on a warming pad for 5-10 minutes to induce vasodilation of the tail veins, making them more visible and accessible.

• Restraint: Secure the mouse in an appropriate restrainer, allowing the tail to be accessible.

• Site Preparation: Gently wipe the tail with 70% ethanol to clean the injection site and improve visualization of the lateral tail veins.

• Injection: a. With the needle bevel facing up, insert it into one of the lateral tail veins at a shallow angle (approximately 10-15 degrees), parallel to the vein. b. A successful insertion may be indicated by a small flash of blood in the needle hub. c. Slowly inject the calculated volume. There should be no resistance. d. If resistance is felt or a bleb forms, the needle is not in the vein. Withdraw the needle and re-attempt at a more proximal site.

• Post-Injection: a. After injection, withdraw the needle and apply gentle pressure to the injection site with gauze to prevent bleeding. b. Return the mouse to its cage and monitor for any adverse reactions.

Protocol 2: Intraperitoneal (IP) Injection

IP injection is a common route for systemic administration, offering rapid absorption, although it is subject to first-pass metabolism in the liver. [3] Materials:

• R(-)-N-Allylnorapomorphine hydrobromide solution

• 1 mL syringe with a 25-27 gauge needle

• 70% Ethanol and gauze

Procedure:

• Restraint: Manually restrain the mouse by scruffing the neck and back to immobilize the head and body. Turn the mouse so its abdomen is facing upwards, with the head tilted slightly downwards. This allows the abdominal organs to shift cranially, reducing the risk of puncture.

• Site Identification: The injection site is in the lower right or left quadrant of the abdomen, avoiding the midline to prevent damage to the bladder and major blood vessels.

• Injection: a. Insert the needle, bevel up, at a 30-45 degree angle into the identified quadrant. b. Gently aspirate by pulling back on the plunger to ensure that the needle has not entered a blood vessel (no blood) or an organ like the bladder (no urine). c. If the aspiration is clear, inject the solution smoothly. d. Withdraw the needle and return the mouse to its cage.

• Monitoring: Observe the mouse for any signs of distress or discomfort.

Protocol 3: Subcutaneous (SC) Injection

SC administration results in slower, more sustained absorption compared to IV or IP routes, making it suitable for studies requiring prolonged drug exposure.

Materials:

• R(-)-N-Allylnorapomorphine hydrobromide solution

• 1 mL syringe with a 25-27 gauge needle

Procedure:

• Restraint: Manually restrain the mouse by scruffing the loose skin over the shoulders and neck.

• Site Preparation: This will create a "tent" of skin. The injection site is at the base of this tent. It is generally not necessary to sterilize the skin with alcohol for SC injections.

• Injection: a. Insert the needle, bevel up, into the subcutaneous space at the base of the skin tent, parallel to the body. b. Gently aspirate to ensure the needle is not in a blood vessel. c. Inject the solution. A small bleb will form under the skin as the solution is deposited. d. Withdraw the needle and gently massage the area to facilitate dispersal of the solution.

• Post-Injection: Return the mouse to its cage and monitor.

Conclusion

The successful administration of R(-)-N-Allylnorapomorphine hydrobromide in mice is fundamental to obtaining reliable and interpretable data in pharmacological research. The choice of administration route—intravenous, intraperitoneal, or subcutaneous—must be a deliberate decision based on the scientific question at hand, with a clear understanding of the resulting pharmacokinetic and pharmacodynamic consequences. While specific dosage and pharmacokinetic data for this particular compound are not extensively published, the principles and protocols outlined in this guide, derived from best practices and knowledge of analogous compounds, provide a robust framework for researchers to develop and execute their in vivo studies with scientific rigor and a commitment to animal welfare.

References

• Turner, P. V., Brabb, T., Pekow, C., & Vasbinder, M. A. (2011). Administration of substances to laboratory animals: routes of administration and factors to consider.
• Goldsmith, J. R., & Gnegy, M. E. (2018). Structure-Activity Investigation of a G Protein-Biased Agonist Reveals Molecular Determinants for Biased Signaling of the D2 Dopamine Receptor. Frontiers in Pharmacology, 9, 114.

• Wikipedia. Dopamine receptor D2. [Link]

• Merck Index Online. Nalorphine.
• Fredrickson, P. A., & Mrazek, D. A. (2007). Low doses of apomorphine transiently reduce locomotor activity in MPTP-treated mice. Neuroscience Letters, 428(2-3), 64–67.
• Espinoza, S., Lominac, K. D., & Ranaldi, R. (2014). TAAR1-dependent effects of apomorphine in mice. International Journal of Neuropsychopharmacology, 17(10), 1539–1550.
• Shabani, M., & Ranaldi, R. (2009). The expression of locomotor sensitization to apomorphine is dependent on time interval between injection and testing. Behavioural Pharmacology, 20(1), 59–64.
• Gatch, M. B., Taylor, C. M., & Forster, M. J. (2017). Dose–response curve for the locomotor activity assay in mice. Data are...
• Narita, M., Mizoguchi, H., Kampine, J. P., & Tseng, L. F. (1996). Intrastriatal injection of opioid receptor agonists inhibits apomorphine-induced behavior in 6-hydroxydopamine-treated mice. European Journal of Pharmacology, 307(2), 117–124.
• Ranaldi, R., & Beninger, R. J. (2013). Post-trial apomorphine at an autoreceptor dose level can eliminate apomorphine conditioning and sensitization: support for the critical role of dopamine in re-consolidation. Journal of Psychopharmacology, 27(1), 79–87.
• Ferris, R. M., Tang, F. L., Chang, K. J., & Russell, A. (1988). (+)- and (-)-N-allylnormetazocine binding sites in mouse brain: in vitro and in vivo characterization and regional distribution. The Journal of Pharmacology and Experimental Therapeutics, 244(3), 954–959.

• PubChem. Nalorphine Hydrobromide. [Link]

• Dunn, K. E., Tahan, A. C., & Lindsley, C. W. (2020). Role of Efficacy as a Determinant of Locomotor Activation by Mu Opioid Receptor Ligands in Female and Male Mice. The Journal of Pharmacology and Experimental Therapeutics, 375(2), 277–286.
• Johnson, A. E., & Stellar, J. R. (1989). The neural substrates of apomorphine-stimulated locomotor activity following denervation of the nucleus accumbens. Pharmacology, Biochemistry, and Behavior, 32(1), 23–32.
• Gaylord Chemical. (2008). Dimethyl Sulfoxide USP, PhEur in Approved Pharmaceutical Products and Medical Devices.
• White, A. D., & DiLullo, S. L. (2016). A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules. ACS Medicinal Chemistry Letters, 7(10), 923–927.
• Fisher Scientific.
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• Lee, B. H., & Kim, Y. C. (2020).
• Johnson, M., & Washington, C. (2005). Pharmacokinetics of substrate uptake and distribution in murine brain after nasal instillation. Pharmaceutical Research, 22(2), 223–231.

• MySDS. Safety Data Sheet. [Link]

• NIMH Chemical Synthesis and Drug Supply Program. (2021).
• Al-Ghananeem, A. M. (2021). I have dissolved some novel drugs in DMSO and found precipitate when I had administered it to my cell culture system. Is it normal?.

• PubChem. Apomorphine. [Link]

• Lee, B. H., & Kim, Y. C. (2020).
• Neumeyer, J. L., & Arana, G. W. (1982). Synthesis and structural requirements of N-substituted norapomorphines for affinity and activity at dopamine D-1, D-2, and agonist receptor sites in rat brain. Journal of Medicinal Chemistry, 25(8), 990–995.
• MilliporeSigma.
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Radioligand binding assays using R(-)-N-Allylnorapomorphine

Application Note: High-Affinity Dopamine Receptor Labeling via R(-)-N-Allylnorapomorphine ( H-NPA)

Executive Summary & Scientific Rationale

The quantification of G-protein coupled receptors (GPCRs) is routinely performed using radiolabeled antagonists (e.g.,

-Raclopride or -Spiperone). However, antagonists bind indiscriminately to both G-protein-coupled and uncoupled receptors, providing a measure of the total receptor population ( ).

R(-)-N-Allylnorapomorphine (NPA) is a potent, full agonist at dopamine D2-like receptors (D2, D3, D4). Unlike antagonists,

-NPA exhibits high selectivity for the high-affinity state ( ) of the receptor—the fraction of receptors functionally coupled to G-proteins (specifically ).

This guide details the protocol for using

-NPA to isolate and quantify this functional receptor pool. This assay is critical for detecting subtle synaptic changes in models of schizophrenia, Parkinson’s disease, and addiction that total binding assays miss.

Mechanistic Principles: The Ternary Complex

To interpret

-NPA data, one must understand the Ternary Complex Model. Agonist binding stabilizes the interaction between the Receptor (R) and the G-protein (G), forming a high-affinity complex (A-R-G).

Pathway Visualization

The following diagram illustrates the dynamic equilibrium labeled by

-NPA versus standard antagonists.

Caption: Figure 1.

-NPA selectively binds the ternary complex (Green), whereas antagonists bind both coupled and uncoupled states. GTP reverts the complex to the low-affinity state.[1]

Materials & Buffer Chemistry[2][3][4][5]

The chemical environment is the single most critical variable in agonist binding. Improper buffer composition will artificially convert receptors to the low-affinity state.

Critical Reagents Table

Component	Concentration	Role & Mechanism
-NPA	30–60 Ci/mmol	The radioligand. Note: R(-) isomer is active; S(+) is inactive.
Ascorbic Acid	0.1% (5.7 mM)	MANDATORY. Aporphines oxidize rapidly (turning green/black). Ascorbate prevents this degradation.[2]
	2 – 5 mM	Stabilizes the Receptor-G protein complex. Essential for high-affinity binding.
NaCl	0 mM	Avoid Na+. Sodium ions destabilize the agonist-receptor complex (the "Sodium Shift").
Tris-HCl	50 mM, pH 7.4	Main buffer base.[3]
(+)-Butaclamol	1 M	Defines Non-Specific Binding (NSB).
Gpp(NH)p	100 M	Non-hydrolyzable GTP analog. Used for validation (negative control).

Experimental Protocols

Protocol A: Membrane Preparation (The Wash Step)

Context: Endogenous dopamine competes with

-NPA. It must be removed completely.

• Homogenization: Dissect striatal tissue or harvest cells (e.g., CHO-D2) in ice-cold Assay Buffer (Tris-HCl + MgCl2 + Ascorbic Acid).

• Lysis: Homogenize using a Polytron (setting 6, 10 sec).

• Wash 1: Centrifuge at 20,000

  for 20 mins at 4°C. Discard supernatant.

• Resuspension: Resuspend pellet in fresh buffer. Incubate at 37°C for 10 mins (promotes dissociation of endogenous dopamine).

• Wash 2 & 3: Repeat centrifugation and resuspension twice more.

• Final Suspension: Resuspend in Assay Buffer to a protein concentration of ~0.2 – 0.5 mg/mL.

Protocol B: Saturation Binding Assay ( & )

Context: Determines the affinity and density of the high-affinity sites.[4]

• Plate Setup: Use 96-well polypropylene plates.

• Additions (Final Vol: 250

  L):

  • 50

    L Radioligand: -NPA (Range: 0.05 nM to 5.0 nM).

  • 50

    L Competitor/Buffer:

    • Total Binding: Assay Buffer.[5][6][7][8]

    • Non-Specific Binding (NSB): 1

      M (+)-Butaclamol.

  • 150

    L Membrane Prep: Initiates the reaction.

• Incubation: Incubate for 60 minutes at 25°C (Room Temp) .

  • Note: Equilibrium is slower for agonists than antagonists.

• Termination: Rapid filtration through GF/B filters (presoaked in 0.1% PEI for 1 hr) using a cell harvester.

• Washing: Wash 3x with ice-cold Tris-HCl (no salts needed in wash).

• Counting: Transfer filters to vials, add scintillant, and count.

Protocol C: The "GTP Shift" Validation

Context: This is the "Trustworthiness" check. If your binding is not sensitive to GTP, you are not measuring agonist-specific high-affinity binding.

• Setup: Prepare tubes with a fixed concentration of

  -NPA (~0.5 nM, close to ).

• Conditions:

  • A: Buffer only (Control).

  • B: + 100

    M Gpp(NH)p (or GTP S).

• Expectation: Condition B should show a >80% reduction in specific binding compared to Condition A. This confirms the radioligand was bound to the G-protein coupled state, which GTP dissociated.

Workflow Visualization

Caption: Figure 2. Step-by-step workflow. The GTP validation step ensures specificity for the high-affinity state.

Data Analysis & Interpretation

When analyzing

-NPA data, use non-linear regression (One-site vs. Two-site binding).

Comparative Parameters Table

Parameter	-NPA (Agonist)	-Raclopride (Antagonist)	Interpretation
Target	(Functional)	(High + Low)	NPA detects only the "active" pool.[9]
(Typical)	0.2 – 0.8 nM	1.0 – 2.0 nM	NPA has very high affinity for the coupled state.
GTP Sensitivity	High (Binding collapses)	None (Binding stable)	Diagnostic for agonist binding.
Na+ Sensitivity	Inhibits Binding	Neutral / Enhances	Na+ uncouples the G-protein.

Calculation of % High Affinity: To determine the fraction of receptors in the high-affinity state, perform parallel saturation assays with

-NPA and -Raclopride. Typical Striatal Value: 10-20% of total receptors are in the high-affinity state.

Troubleshooting & Optimization

• High Non-Specific Binding (NSB):

  • Cause: Filter binding.[3][4][6]

  • Solution: Ensure filters are presoaked in 0.1% - 0.3% Polyethyleneimine (PEI). NPA is hydrophobic; PEI blocks sticky sites on glass fibers.

• No Binding Signal:

  • Cause: Oxidation of ligand.

  • Solution: Check Ascorbic Acid freshness.[10] If the buffer turned slightly pink/yellow, the ascorbate is gone, and the NPA is likely oxidized.

• Low Bmax (compared to literature):

  • Cause: Presence of Na+ or GTP in the water/buffer.

  • Solution: Use ultrapure water. Ensure no NaCl was added to the assay buffer.

References

• Seeman, P., et al. (2005). "Dopamine D2High receptors elevated in schizophrenia." Proceedings of the National Academy of Sciences. [Link]

• George, S. R., et al. (1985). "The high affinity state of the dopamine D2 receptor."[1][11] Endocrinology. [Link]

• NIMH Psychoactive Drug Screening Program (PDSP). "PDSP Protocol Book: Radioligand Binding Assays." [Link]

• Levant, B. (1997). "Radioligand Binding to Dopamine Receptors." Current Protocols in Pharmacology. [Link]

Sources

• 1. Characterization of high-affinity dopamine D2 receptors and modulation of affinity states by guanine nucleotides in cholate-solubilized bovine striatal preparations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Ascorbic acid prevents nonreceptor "specific" binding of [3H]-5-hydroxytryptamine to bovine cerebral cortex membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Saturation Radioligand Binding Assays - Alfa Cytology - Rdcthera [rdcthera.com]
• 5. resources.revvity.com [resources.revvity.com]
• 6. giffordbioscience.com [giffordbioscience.com]
• 7. biorxiv.org [biorxiv.org]
• 8. Mechanisms of G protein activation via the D2 dopamine receptor: evidence for persistent receptor/G protein interaction after agonist stimulation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The High Affinity Dopamine D2 Receptor Agonist MCL-536: A New Tool for Studying Dopaminergic Contribution to Neurological Disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. onlinelibrary.wiley.com [onlinelibrary.wiley.com]

Cell culture treatment protocols for R(-)-N-Allylnorapomorphine HBr

Application Note: In Vitro Cell Culture Treatment Protocols for R(-)-N-Allylnorapomorphine HBr

Executive Summary

R(-)-N-Allylnorapomorphine HBr (NPA) is a highly potent, full agonist at the dopamine D2-like receptor family (D2, D3, and D4). In neuropharmacology and drug development, NPA is prized for its ability to preferentially target the high-affinity, G-protein-coupled state of these receptors. This application note provides a comprehensive, causality-driven guide to designing self-validating cell culture assays using NPA, focusing on Gi/o-coupled cAMP inhibition and

-arrestin recruitment workflows.

Pharmacological Grounding: The Case for NPA

The dopamine D2 receptor exists in two interconvertible functional states: a high-affinity state coupled to intracellular Gi/o proteins, and an uncoupled low-affinity state[1]. While standard antagonist radioligands (e.g., [11C]raclopride) bind indiscriminately to both conformations, agonist ligands like NPA specifically target the high-affinity state[1].

In in vitro models, the activation of D2-like receptors by NPA results in the direct inhibition of adenylyl cyclase (AC), which subsequently decreases the production of the second messenger, cyclic AMP (cAMP)[2]. Because NPA is a full agonist at both D2 and D3 receptors[3], it serves as an ideal reference compound for high-throughput screening (HTS) and positron emission tomography (PET) tracer validation[4].

Quantitative Pharmacodynamics

To properly dose cell culture models, researchers must account for NPA's differential affinity across receptor subtypes and activation states.

Table 1: Binding Affinity Profile of R(-)-N-Allylnorapomorphine

Receptor Target	Functional State	Affinity ( )	Mechanism of Action
Dopamine D2	High-Affinity (G-protein coupled)	0.4 nM	Full Agonist
Dopamine D2	Low-Affinity (Uncoupled)	23.0 nM	Full Agonist
Dopamine D3	High-Affinity (G-protein coupled)	0.3 nM	Full Agonist

(Data derived from established radioligand binding assays characterizing NPA's receptor profile[4]).

Designing a Self-Validating In Vitro System

A robust protocol does not merely list steps; it anticipates chemical and biological variables. When utilizing NPA, three causal factors must dictate your experimental design:

• Oxidative Lability: NPA contains an aporphine core that is highly susceptible to auto-oxidation in standard, oxygenated culture media. Experimental Choice: All working dilutions of NPA must be prepared in assay buffers supplemented with 0.1% Ascorbic Acid to prevent degradation into inactive quinone species.

• The Forskolin Requirement: Because D2/D3 receptors are Gi/o-coupled, their activation inhibits adenylyl cyclase[2]. In resting cells, basal cAMP is often too low to detect a meaningful reduction. Experimental Choice: The system must be artificially stimulated with Forskolin (a direct AC activator) to raise the cAMP baseline. NPA's efficacy is then quantified by its ability to suppress this Forskolin-induced cAMP spike.

• Antagonist Reversal (The Validation Step): To prove that the observed cAMP inhibition is strictly D2/D3-mediated and not an off-target cytotoxic effect, the assay must be self-validating. Experimental Choice: Include a competitive reversal control well where cells are co-incubated with NPA and a selective D2/D3 antagonist (e.g., Raclopride). This should fully restore the Forskolin-induced cAMP levels.

Reagent Preparation & Storage Protocols

Materials:

• R(-)-N-Allylnorapomorphine Hydrobromide (NPA HBr)

• Dimethyl Sulfoxide (DMSO), anhydrous

• Ascorbic Acid (Vitamin C)

• 1X Hank's Balanced Salt Solution (HBSS)

Step-by-Step Reconstitution:

• Stock Solution (10 mM): Dissolve 10 mg of NPA HBr in the appropriate volume of anhydrous DMSO. Vortex until completely clear.

• Aliquotting: Divide the 10 mM stock into 10 µL aliquots in amber microcentrifuge tubes to protect from light. Store immediately at -20°C or -80°C. Avoid repeated freeze-thaw cycles.

• Working Buffer Preparation: Prepare a fresh Assay Buffer consisting of 1X HBSS, 20 mM HEPES (pH 7.4), 500 µM IBMX (a phosphodiesterase inhibitor to prevent cAMP degradation), and 0.1% Ascorbic Acid.

• Serial Dilutions: Dilute the NPA DMSO stock into the Working Buffer immediately before treating the cells. The final DMSO concentration in the cell culture well must not exceed 0.5% to prevent solvent toxicity[5].

Experimental Methodologies

Protocol A: Gi/o-Coupled cAMP Inhibition Assay (TR-FRET)

This protocol utilizes Human Embryonic Kidney (HEK293) cells stably expressing the human D2 or D3 receptor.

• Cell Seeding: Harvest HEK293-D2R cells and resuspend in standard culture media. Seed 10,000 cells per well into a 384-well white microplate.

• Serum Starvation: Incubate the plate overnight at 37°C, 5% CO2. The following morning, replace the media with serum-free media for 2 hours to synchronize the cells and lower background signaling.

• Compound Treatment:

  • Add 5 µL of the NPA serial dilutions (ranging from 10 pM to 10 µM) prepared in the Working Buffer.

  • Immediately add 5 µL of Forskolin (final well concentration: 10 µM).

• Incubation: Incubate the plate for exactly 30 minutes at room temperature in the dark.

• Lysis and Detection: Add the TR-FRET cAMP detection reagents (fluorophore-labeled cAMP and anti-cAMP antibody) directly to the wells. The lysis buffer will rupture the cells, allowing intracellular cAMP to compete with the fluorophore.

• Readout: Incubate for 1 hour, then read the plate on a TR-FRET compatible microplate reader (e.g., PHERAstar). Calculate the EC50 using a non-linear regression curve fit.

Protocol B: -Arrestin-2 Recruitment Assay (BRET)

Beyond G-protein coupling, NPA induces receptor phosphorylation and subsequent

-arrestin recruitment, leading to receptor internalization.

• Transfection: Co-transfect HEK293 cells with a D2R-Renilla Luciferase (Rluc) fusion construct and a

  -Arrestin-2-YFP fusion construct.

• Cell Preparation: 48 hours post-transfection, wash the cells and resuspend in HBSS supplemented with 0.1% Ascorbic Acid.

• Substrate Addition: Add Coelenterazine h (5 µM final concentration) to the cells and incubate for 10 minutes to allow the luciferase substrate to equilibrate.

• NPA Stimulation: Add NPA (1 µM final concentration) to the wells.

• Kinetic Readout: Immediately begin reading the Bioluminescence Resonance Energy Transfer (BRET) signal (ratio of YFP emission at 530 nm to Rluc emission at 480 nm) every 1 minute for 45 minutes to capture the real-time recruitment kinetics.

Visualizations

Figure 1: D2/D3 receptor activation by NPA, leading to Gi/o coupling and β-arrestin recruitment.

Figure 2: Step-by-step experimental workflow for the in vitro NPA-mediated cAMP inhibition assay.

References

• Identification of agents that reduce renal hypoxia-reoxygenation injury using cell-based screening Source: NIH / PMC URL:[Link]

• Quantitative PET Analysis of the Dopamine D2 Receptor Agonist Radioligand 11C-(R)-2-CH3O-N-n-Propylnorapomorphine in the Human Brain Source: Journal of Nuclear Medicine URL:[Link]

• N-Propyl-norapomorphine and Antagonist [11C]Raclopride to Measure Amphetamine-Induced Dopamine Release in the Human Striatum Source: NIH / PMC URL:[Link]

• Positron-Labeled Dopamine Agonists for Probing the High Affinity States of Dopamine Subtype 2 Receptors Source: Bioconjugate Chemistry (ACS Publications) URL:[Link]

Sources

• 1. Quantitative PET Analysis of the Dopamine D2 Receptor Agonist Radioligand 11C-(R)-2-CH3O-N-n-Propylnorapomorphine in the Human Brain | Journal of Nuclear Medicine [jnm.snmjournals.org]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. A Comparative Evaluation of the Dopamine D2/3 Agonist Radiotracer [11C](−)-N-Propyl-norapomorphine and Antagonist [11C]Raclopride to Measure Amphetamine-Induced Dopamine Release in the Human Striatum - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Identification of agents that reduce renal hypoxia-reoxygenation injury using cell-based screening: purine nucleosides are alternative energy sources in LLC-PK1 cells during hypoxia - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Preparation and Molarity Calculation of R(-)-N-Allylnorapomorphine Hydrobromide Solutions

Introduction & Scientific Context

R(-)-N-Allylnorapomorphine hydrobromide (commonly abbreviated as (-)-NPA hydrobromide) is a highly potent and selective agonist for the dopamine D2 and D3 receptors[1]. In neuropharmacology and drug development, it is frequently utilized to probe dopaminergic signaling pathways, particularly the Gi/o-coupled inhibition of adenylyl cyclase[1].

Because of its high receptor affinity, even minor deviations in stock concentration can drastically skew dose-response curves and IC50/EC50 determinations. Furthermore, the molecular structure of apomorphine derivatives contains a catechol ring that is highly susceptible to auto-oxidation[2]. Therefore, calculating the exact molarity—strictly accounting for the hydrobromide salt—and employing proper solvent handling techniques are critical for experimental reproducibility and scientific integrity.

Physicochemical Properties

Property	Value
Compound Name	R(-)-N-Allylnorapomorphine hydrobromide
Common Synonyms	(-)-NPA hydrobromide, D-042
Chemical Formula	C19H19NO2 • HBr
Molecular Weight	374.28 g/mol [3]
Primary Target	Dopamine D2/D3 Receptors (Agonist)[1]
Solubility	DMSO (≥ 10 mM), Water (Requires antioxidant)[4]

Molarity Calculation Principles

To prepare a precise molar solution, the mass of the solute must be calculated using the molecular weight of the salt form, not the free base. The hydrobromide (HBr) salt adds approximately 80.91 g/mol to the free base molecular weight, bringing the total to 374.28 g/mol [3]. Failing to account for the salt weight will result in a solution that is approximately 21% less concentrated than intended, compromising the self-validating integrity of downstream dose-response assays.

Core Equation:

Example Calculation: To prepare 1.0 mL of a 10 mM stock solution:

Experimental Protocol: Preparation and Storage

Expertise Insight: The catechol moiety of R(-)-N-Allylnorapomorphine is prone to rapid oxidative degradation in aqueous solutions, particularly at neutral or basic pH, leading to the formation of inactive, blue-green quinone byproducts[2]. To maintain structural integrity, stock solutions must be prepared in anhydrous DMSO, and aqueous working dilutions should be made fresh, ideally supplemented with an antioxidant[4].

Step 1: Mass Determination

• Equilibrate the lyophilized R(-)-N-Allylnorapomorphine hydrobromide vial to room temperature in a desiccator before opening to prevent ambient moisture condensation.

• Weigh exactly 3.74 mg of the powder using a calibrated microanalytical balance.

Step 2: Stock Solution Preparation (10 mM)

• Add 1.0 mL of high-purity, anhydrous Dimethyl Sulfoxide (DMSO) to the 3.74 mg of powder.

• Vortex gently for 30 seconds. If necessary, use a sonicating water bath for 1 minute to ensure complete dissolution. The solution should appear clear and colorless.

Step 3: Aliquoting and Storage

• Aliquot the 10 mM stock into amber or foil-wrapped microcentrifuge tubes to protect the photosensitive compound from light degradation.

• Purge tubes with an inert gas (Nitrogen or Argon) to displace oxygen, and store immediately at -20°C or -80°C. Avoid repeated freeze-thaw cycles.

Step 4: Aqueous Working Dilutions

• On the day of the experiment, dilute the DMSO stock into the desired aqueous assay buffer.

• Critical Step : To prevent auto-oxidation during extended in vitro assays, supplement the aqueous buffer with 0.1% (w/v) L-ascorbic acid prior to adding the drug[4]. Ascorbic acid acts as a reducing agent, maintaining the catechol ring in its active state and potentiating the dopaminergic effect[4].

Signaling Pathway Visualization

Figure 1: Mechanism of action for R(-)-N-Allylnorapomorphine via Dopamine D2 Receptor signaling.

References

• Source: uni-leipzig.
• Source: nih.
• Source: Journal of Endocrinology (bioscientifica.com)
• Source: sigmaaldrich.

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. Challenges and trends in apomorphine drug delivery systems for the treatment of Parkinson's disease - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Rudolf-Boehm-Institut für Pharmakologie und Toxikologie [uniklinikum-leipzig.de]
• 4. joe.bioscientifica.com [joe.bioscientifica.com]

Technical Notes & Optimization

Technical Support Center: Optimizing the Solution Stability of R(-)-N-Allylnorapomorphine Hydrobromide

Welcome to the Technical Support Center for R(-)-N-Allylnorapomorphine hydrobromide (NPA). As a potent dopamine D2/D3 receptor agonist[1], NPA is a critical pharmacological tool for in vitro and in vivo neurological research. However, because it shares the same aporphine core and catechol moiety as apomorphine, it is highly susceptible to rapid autoxidation in aqueous solutions[2].

This guide provides mechanistic troubleshooting, quantitative data, and self-validating protocols to ensure the absolute integrity of your experimental solutions.

Section 1: Mechanistic Troubleshooting & FAQs

Q1: Why does my R(-)-N-Allylnorapomorphine solution turn green or brown shortly after preparation? A1: This discoloration is a direct visual indicator of autoxidation. The catechol ring of the aporphine core rapidly oxidizes into a highly reactive ortho-quinone derivative, which subsequently polymerizes into melanin-like complexes (manifesting as green or brown tints)[2]. This reaction is heavily catalyzed by dissolved oxygen, trace heavy metals (e.g., Cu²⁺ or Fe³⁺), and alkaline conditions[3]. Actionable Fix: Always purge solvents with inert gas (Argon/Nitrogen), utilize chelating agents like EDTA to sequester trace metals, and protect the solution from ambient light.

Q2: I added Sodium Metabisulfite (SMB) as an antioxidant, but my dilute working solutions still degrade. Why? A2: While SMB is a standard pharmaceutical antioxidant, it is mechanistically insufficient on its own for dilute aporphine solutions (e.g., <100 µg/mL). At low concentrations, SMB cannot adequately quench all reactive oxygen species (ROS). Studies on structurally identical aporphine derivatives demonstrate that 50 µg/mL solutions in 0.1% SMB alone retain only 0.53% of their active concentration after 14 days at 25°C[4]. Actionable Fix: You must use a synergistic antioxidant system. Combining 0.1% L-ascorbic acid (AA) with 0.1% SMB minimizes the reactive oxygen content and virtually halts degradation[4].

Q3: Does the initial concentration of NPA affect its stability? A3: Yes. The initial concentration markedly affects the rate of oxidation and discoloration[4]. High-concentration stock solutions (e.g., 10 mg/mL) are inherently more stable than dilute working solutions (e.g., 50 µg/mL)[3]. Therefore, you should store NPA as a concentrated stock and only prepare dilute working solutions immediately prior to your assay.

Q4: What is the optimal pH for NPA solutions? A4: Aporphine derivatives degrade rapidly in alkaline conditions; exposure to 0.02 M NaOH produces immediate brown discoloration[3]. Optimal stability is achieved by buffering the solution to a slightly acidic pH of 4.0 using an acetate buffer[5].

Section 2: Quantitative Stability Data

The following table summarizes the stability of aporphine derivatives (using apomorphine as the validated structural proxy due to identical catechol oxidation liabilities) under various antioxidant conditions over a 14-day period[2][3][4].

Formulation / Antioxidant System	Concentration	Storage Temp	% Retention (Day 14)	Visual Observation
0.1% SMB alone	50 µg/mL	25°C	0.53%	Green/Brown
0.1% SMB alone	50 µg/mL	37°C	0.06%	Dark Brown
0.1% AA + 0.1% SMB	50 µg/mL	25°C	99.7%	Colorless (Stable)
0.1% AA + 0.1% SMB	50 µg/mL	37°C	95.9%	Colorless (Stable)
0.1% AA or 0.1% EDTA	10 mg/mL	25°C	>99.0%	Colorless (Stable)

Section 3: Self-Validating Experimental Protocols

Protocol 1: Preparation of Ultra-Stable NPA Stock Solution (10 mg/mL)

Rationale: High concentrations are less prone to rapid oxidation[4]. This protocol establishes a stable reservoir for long-term storage.

• Solvent Preparation: Degas ultra-pure water (Milli-Q) by bubbling with Argon gas for 15 minutes to displace dissolved oxygen.

• Antioxidant Addition: Dissolve L-ascorbic acid (AA) to a final concentration of 0.1% (w/v) and EDTA to 0.05% (w/v).

• pH Adjustment: Adjust the vehicle to pH 4.0 using a sterile acetate buffer[5].

• Dissolution: Weigh R(-)-N-Allylnorapomorphine hydrobromide in a dark room or under red light. Dissolve to 10 mg/mL in the prepared vehicle.

• Validation Check: The solution must be perfectly clear and colorless. Measure absorbance at 330 nm against a vehicle blank; a rising baseline indicates early ortho-quinone formation. If the baseline is flat, proceed.

• Storage: Aliquot into amber glass vials, purge the headspace with Argon, seal tightly, and store at -20°C to -80°C.

Protocol 2: Preparation of Dilute Working Solutions (e.g., 50 µg/mL)

Rationale: Dilute solutions require a dual-antioxidant system to survive physiological temperatures during in vivo infusions or in vitro assays[4].

• Vehicle Preparation: Prepare a physiological buffer (e.g., aCSF or saline) containing 0.1% L-ascorbic acid (AA) and 0.1% sodium metabisulfite (SMB)[2].

• Dilution: Thaw an aliquot of the 10 mg/mL stock solution on ice. Dilute immediately into the AA/SMB vehicle to reach the desired working concentration (e.g., 50 µg/mL).

• Validation Check: Visually inspect the solution against a stark white background. Any perceptible green tint indicates compromised integrity[4]; discard and remake if discolored.

• Usage: Use within 24 hours. Keep on ice and protected from light until administration.

Section 4: Visualizations

Autoxidation pathway of R(-)-N-Allylnorapomorphine leading to melanin-like polymer discoloration.

Step-by-step workflow for preparing stable R(-)-N-Allylnorapomorphine hydrobromide solutions.

References

• Source: PubMed Central (PMC)
• Source: PubMed Central (PMC)

Sources

• 1. Identification of agents that reduce renal hypoxia-reoxygenation injury using cell-based screening: purine nucleosides are alternative energy sources in LLC-PK1 cells during hypoxia - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Stability of apomorphine in solutions containing selected antioxidant agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. dovepress.com [dovepress.com]
• 4. researchgate.net [researchgate.net]
• 5. Stability of apomorphine in solutions containing selected antioxidant agents - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting solubility issues with R(-)-N-Allylnorapomorphine HBr

The following technical guide addresses the specific solubility and handling challenges associated with R(-)-N-Allylnorapomorphine Hydrobromide .

Solubility Optimization & Handling Guide

Document ID: TS-ANA-HBr-001 Compound Class: Aporphine Alkaloid / Dopamine Agonist-Antagonist Chemical Nature: Catecholamine derivative, Hydrobromide salt Critical Sensitivity: High susceptibility to oxidative degradation; pH-dependent solubility.[1]

Executive Summary & Solubility Profile

R(-)-N-Allylnorapomorphine HBr is a synthetic aporphine derivative. Unlike simple salts, its handling is complicated by two factors: the catechol moiety (prone to rapid oxidation into quinones, turning solutions green/black) and the hydrobromide salt form (which provides stability in solid form but requires specific pH management in solution).[1][2]

Solubility Data Table

Data derived from structural analogs (Apomorphine/NPA) and standard catecholamine protocols.[2]

Solvent System	Solubility Rating	Max Conc. (Est.)	Usage Recommendation
DMSO (Anhydrous)	Excellent	~15–20 mg/mL	Recommended for Stock. Stable at -20°C if protected from light/air.
Water (Degassed)	Moderate	~5–10 mg/mL	Use immediately. Requires antioxidant (e.g., 0.1% Ascorbate).[2]
Ethanol (100%)	Low/Moderate	~1–2 mg/mL	Not recommended for high-conc stocks.
PBS (pH 7.4)	Poor	<0.5 mg/mL	Risk of Precipitation. Free base forms at neutral pH.

The "Golden Path" Solubilization Protocol[1][2]

This protocol is designed to maximize stability and reproducibility. It avoids the common pitfall of dissolving directly into neutral buffers.

Materials Required:

• Solvent: Anhydrous DMSO (Dimethyl sulfoxide), sterile-filtered.[2]

• Antioxidant: Ascorbic Acid or Sodium Metabisulfite (if aqueous dilution is required).

• Gas: Nitrogen or Argon (for purging).

Step-by-Step Workflow

Step 1: Preparation of the Master Stock (DMSO)

• Weigh the R(-)-N-Allylnorapomorphine HBr powder in a low-humidity environment.

• Add Anhydrous DMSO to achieve a concentration of 10 mM (approx. 3–4 mg/mL depending on exact MW).

  • Technical Note: Do not use water for the master stock. Water promotes proton exchange and oxidation.

• Vortex vigorously for 30–60 seconds. If particles persist, sonicate in a water bath (ambient temp) for <2 minutes.

• Aliquot immediately into light-protective (amber) tubes.

• Purge the headspace of each tube with Nitrogen/Argon before capping.

• Store at -20°C (stable for 1–3 months) or -80°C (stable for 6+ months).

Step 2: Preparation of the Working Solution (Aqueous)

Perform this step immediately before the experiment.

• Prepare the vehicle: 0.1% Ascorbic Acid in Saline/Water .

  • Why? The antioxidant prevents the "green death" (oxidation) of the catechol ring.

• Dilute the DMSO stock into the vehicle.

  • Ratio: Keep final DMSO concentration <1% (or as tolerated by your assay).

  • Mixing: Add the DMSO stock dropwise to the vortexing aqueous vehicle to prevent local precipitation.

Visualizing the Workflow & Stability Logic

The following diagram illustrates the decision logic for solvent selection and the chemical pathways leading to degradation.

Figure 1: Decision logic for solubilization and the oxidative degradation pathway common to aporphines.[1]

Troubleshooting & FAQs

Q1: My solution turned pale green/blue after 20 minutes. Is it still usable?

Status: CRITICAL FAIL.

• Diagnosis: The color change indicates the formation of ortho-quinones via auto-oxidation of the catechol hydroxyls.[1] This is irreversible.

• Cause: Exposure to air (oxygen) or high pH (alkaline conditions accelerate oxidation).

• Solution: Discard the solution. For the next attempt, use 0.1% Ascorbic Acid or 0.05% Sodium Metabisulfite in your aqueous buffer and work under low-light conditions.[1][2]

Q2: I dissolved the powder in PBS (pH 7.4), but it looks cloudy.

Status: SOLUBILITY LIMIT EXCEEDED.

• Mechanism: The HBr salt dissociates in water.[3] However, the pKa of the amine nitrogen in aporphines is typically near 8.[1]0. At pH 7.4, a significant fraction of the molecule exists as the hydrophobic free base.[1]

• Solution: Acidify the solution slightly (pH 5.0–6.0) if your experimental conditions permit. If physiological pH is mandatory, you must dissolve in DMSO first and dilute significantly (e.g., to <10 µM) to stay below the solubility limit of the free base.[1][2]

Q3: Can I use Ethanol instead of DMSO?

Status: POSSIBLE BUT SUB-OPTIMAL.

• Analysis: Ethanol is a viable solvent, but R(-)-N-Allylnorapomorphine HBr has lower solubility in ethanol (~1–2 mg/mL) compared to DMSO (~15 mg/mL).

• Risk: Ethanol evaporates quickly, changing stock concentrations.[1][2] It also does not protect against oxidation as effectively as anhydrous DMSO stored under argon.

Q4: How do I calculate the exact mass if my product is a hydrate?

Status: CALCULATION CHECK.

• Guideline: Check the Certificate of Analysis (CoA) for the specific batch. Aporphine salts often trap water (hemihydrate or monohydrate).

• Formula:

  [2]

• Warning: Ignoring water content can lead to a 5–10% error in molar concentration.

References

• Cayman Chemical. (-)-Apomorphine (hydrochloride hydrate) Product Information. (Standard solubility protocols for aporphine class).

• MilliporeSigma. Nalorphine hydrochloride Product Information. (Structural analog comparison).

• PubChem. Apomorphine Hydrochloride | C17H18ClNO2. (Physical properties and oxidation susceptibility).[4] [2]

• Neumeyer, J. L., et al. "Synthesis and properties of aporphines."[1][5] Journal of Medicinal Chemistry. (Foundational chemistry of N-substituted norapomorphines).

Sources

• 1. First-In-Class Small Molecule Inhibitors of the Single-Strand DNA Cytosine Deaminase APOBEC3G - PMC [pmc.ncbi.nlm.nih.gov]
• 2. WO2016103262A2 - Crystal forms of apomorphine and uses thereof - Google Patents [patents.google.com]
• 3. Hydrobromic acid - Wikipedia [en.wikipedia.org]
• 4. Apomorphine | C17H17NO2 | CID 6005 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. (PDF) Aporphines. 28. Preparation of (-)-N-[3H- and -2H]propylnorapomorphine [academia.edu]

Technical Support Center: R(-)-N-Allylnorapomorphine (NPA) Stability &amp; Degradation

Executive Summary

R(-)-N-Allylnorapomorphine (NPA) is a potent dopamine agonist structurally derived from apomorphine. Like its parent compound, it possesses a catechol moiety (10,11-dihydroxy) and a tertiary amine , making it highly susceptible to auto-oxidation and photolytic degradation .

This guide addresses the most frequent technical inquiries regarding NPA instability. It moves beyond basic handling to provide mechanistic insights into degradation pathways (primarily quinone formation) and specific LC-MS identification protocols.

Module 1: Visual Diagnostics & Rapid Triage

Q: My NPA solution has turned from colorless to pale green (or black). Is it still usable?

A: No. The color change indicates significant auto-oxidation. [1]

The Mechanism: The color change is the hallmark of catechol oxidation . Under neutral or alkaline pH, or in the presence of oxygen/light, the 10,11-dihydroxy group of NPA loses two protons and two electrons to form NPA-ortho-quinone (analogous to apomorphine-o-quinone).

• Green: Early-stage oxidation (formation of semiquinone radicals and quinones).

• Black/Brown: Late-stage polymerization. The quinones are highly reactive electrophiles that polymerize into melanin-like pigments.

Troubleshooting Protocol:

• Check pH: If pH > 5.0, oxidation is exponentially faster. Aim for pH 3.0–4.0.

• Check Antioxidants: Ensure 0.1% Ascorbic Acid (AA) or Sodium Metabisulfite (SMB) is present.[2][3]

• Discard: Once colored, the concentration of the active pharmaceutical ingredient (API) is compromised, and the degradation products (quinones) may be cytotoxic.

Module 2: LC-MS Identification of Degradants

Q: I see unknown peaks in my chromatogram. How do I identify them using LC-MS?

A: Use the Mass Shift Table below to correlate

shifts with specific degradation pathways.

NPA (Formula:

) has a theoretical monoisotopic mass of 293.14 Da . In ESI+ mode, the protonated parent is 294.15 .

Table 1: Common NPA Degradation Products & MS Signatures

Degradation Product	Mechanism	Mass Shift (vs Parent)	Observed (ESI+)	Characteristics
NPA-ortho-quinone	Oxidation (-2H)	-2 Da	292.13	Major degradant. Correlates with green color.[1][2]
NPA-N-oxide	N-Oxidation (+O)	+16 Da	310.15	Common in peroxide-stressed samples.
Norapomorphine	N-Dealkylation (-Allyl +H)	-40 Da	254.12	Loss of allyl group.
Hydroxy-NPA	Hydroxylation (+O)	+16 Da	310.15	Differentiate from N-oxide via fragmentation (MS2).
NPA Dimer	Polymerization	x2 - 2H	584-586	Late-stage eluter; highly lipophilic.

Q: How do I distinguish between the N-oxide and Hydroxy-NPA (both +16 Da)?

A: Use MS/MS Fragmentation (MS2).

• N-Oxide: typically shows a characteristic loss of oxygen (-16 Da) or the hydroxylamine group.

• Ring Hydroxylation: The oxygen is covalently bound to the aromatic ring and is difficult to lose. You will see ring fragments retaining the +16 mass.

Module 3: Experimental Workflows

Workflow 1: Troubleshooting Unknown Impurities

This logic flow guides you from initial observation to structural elucidation.

Figure 1: Decision tree for identifying NPA degradation products based on visual and mass spectral data.

Workflow 2: The Oxidation Pathway (Mechanism)

Understanding the chemistry helps in selecting the right stabilizer.

Figure 2: The auto-oxidation cascade of N-allylnorapomorphine. The transition from Catechol to Quinone is the primary cause of instability.

Module 4: Prevention & Stability Protocol

Q: I need to store NPA for 24 hours. What is the optimized buffer recipe?

A: The "Acid + Antioxidant" Lock. To prevent the pathway shown in Figure 2, you must block the initial electron loss.

Recommended Vehicle:

• Solvent: 0.1% Ascorbic Acid (AA) in water.

• Antioxidant Synergist: Add 0.1% Sodium Metabisulfite (SMB) if AA alone is insufficient (Note: SMB can react with allergens, use caution in biological systems).

• pH Adjustment: Adjust to pH 3.0 – 4.0 using HCl.

  • Why? Oxidation potential is pH-dependent.[1][4] At acidic pH, the protons suppress the ionization of the hydroxyl groups, stabilizing the catechol.

• Storage: Amber glass vials (protect from UV) at -20°C. Use Nitrogen purge (sparging) to remove dissolved oxygen before sealing.

References

• Analytical Methods for Apomorphine (Analogous Chemistry)

  • Development and validation of a rapid HPLC-UV method for simultaneous quantification of apomorphine and related impurities. (2025).[3][4][5] AKJournals.

• Oxidation Mechanism (Quinone Formation)

  • Apomorphine o-Quinone | Stability and Auto-oxidation.[4][6] CymitQuimica Product Data.[6][7]

• Stability & Antioxidant Efficacy

  • Stability of apomorphine in solutions containing selected antioxidant agents.[2][3][7] (2016).[2][5] Drug Design, Development and Therapy.

• Mass Spectrometry Fragmentation of Aporphines

  • Key fragmentation patterns of aporphine alkaloids by electrospray ionization with multistage mass spectrometry. (2010). Rapid Communications in Mass Spectrometry.

Sources

• 1. WO2017055337A1 - Aqueous composition of apomorphine for subcutaneous administration - Google Patents [patents.google.com]
• 2. Stability of apomorphine in solutions containing selected antioxidant agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. akjournals.com [akjournals.com]
• 5. Stability Indicating Analytical Method Development and Validation for the Simultaneous Determination of Degradation Impurities of Buprenorphine and Naloxone in Combination Pharmaceutical Dosage Form by RP-HPLC [scirp.org]
• 6. Apomorphine o-Quinone | CymitQuimica [cymitquimica.com]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Optimizing R(-)-N-Allylnorapomorphine (NPA) Binding Assays

Subject: Minimizing Non-Specific Binding (NSB) and Signal Optimization for

-NPA Assays Ticket ID: NPA-D2-OPT-001 Support Level: Senior Application Scientist

Mechanistic Insight: The "Why" Behind the Noise

To troubleshoot R(-)-N-Allylnorapomorphine (NPA) binding, you must understand the two physical properties that drive its non-specific binding (NSB): Lipophilicity and Oxidative Instability .

• The Lipophilic Trap: NPA is an aporphine alkaloid with significant lipophilicity. It adheres tenaciously to glass fiber filters and plasticware, creating a high "noise" floor. This is distinct from receptor binding and cannot be displaced by competitive ligands.

• The Oxidation Artifact: Aporphines contain a catechol moiety susceptible to rapid oxidation into quinones (often visible as a pink/brown tint). These oxidation products can covalently bind to membrane proteins (pseudo-irreversible binding), which mimics specific binding but is biologically irrelevant.

• The High-Affinity State: Unlike antagonists (e.g.,

  -Raclopride), -NPA selectively labels the D2-High (G-protein coupled) state of the receptor. Experimental conditions that uncouple G-proteins (e.g., lack of , presence of GTP, or vigorous vortexing) will obliterate your specific signal, making the NSB appear artificially high by comparison.

Troubleshooting Guide & FAQs

Category A: High Filter Background

User Issue: "My total binding on the filters is high even in the absence of tissue."

• Diagnosis: The radioligand is binding to the glass fibers of the GF/B filters.

• Solution: Implement a Polyethyleneimine (PEI) pretreatment.[1]

  • The Fix: Soak GF/B filters in 0.1% to 0.3% PEI for at least 1 hour (up to 3 hours) before use.

  • The Mechanism: PEI is a cationic polymer that coats the negatively charged silanol groups on glass fibers. Since NPA is positively charged at physiological pH, PEI creates electrostatic repulsion, preventing the ligand from sticking to the filter.

Category B: Signal Instability & "Pink" Buffer

User Issue: "My counts vary wildly between replicates, and the buffer turns slightly pink over time."

• Diagnosis: Catechol-oxidation of the ligand.

• Solution: Optimize the Antioxidant System.

  • The Fix: Add 0.1% (5.7 mM) Ascorbic Acid AND 2 mM EDTA to the buffer.

  • Critical Nuance: Ascorbic acid alone can sometimes promote lipid peroxidation via iron catalysis, which damages receptors. EDTA is mandatory to chelate trace iron and prevent this "pro-oxidant" effect.

  • Protocol Check: Prepare the ascorbic acid solution fresh (daily). Do not use stock solutions older than 24 hours.

Category C: Low Specific Binding (Low Signal-to-Noise)

User Issue: "I see binding, but the difference between Total and Non-Specific binding is small (<50%)."

• Diagnosis: You may be uncoupling the G-protein or defining NSB incorrectly.

• Solution:

  • Check Magnesium: Ensure your buffer contains 2-5 mM

    . Magnesium is essential to stabilize the D2-High state.

  • Refine the Displacer: Use a lipophilic antagonist to define NSB, such as 1-10

    M (+)-Butaclamol or S(-)-Sulpiride . Avoid using cold NPA to define NSB, as it may not fully saturate low-affinity sites, leading to an underestimation of NSB.

Optimized Experimental Protocol

This protocol is designed as a self-validating system. If the "Specific Binding" is <60% of Total Binding, stop and re-check filter soaking.

Buffer Composition (The "Gold Standard")

Component	Concentration	Function
Tris-HCl	50 mM (pH 7.4)	Main buffer system.
NaCl	120 mM	Physiological ionic strength.
MgCl₂	5 mM	CRITICAL: Stabilizes G-protein coupling (D2-High state).
Ascorbic Acid	0.1% (5.7 mM)	Prevents ligand oxidation. Add FRESH.
EDTA	1 - 2 mM	Chelates metal ions to prevent ascorbate-driven peroxidation.
BSA	0.1%	Reduces adhesion to plasticware (optional for membranes, required for soluble receptors).

Step-by-Step Workflow

• Filter Preparation: Soak Whatman GF/B filters in 0.3% PEI for 2 hours at 4°C.

• Membrane Prep: Thaw rat striatal membranes (or transfected cells) gently. Do not vortex vigorously (shearing forces can uncouple G-proteins).

• Incubation Setup:

  • Total Binding: Membrane +

    -NPA (0.1 - 2.0 nM).

  • Non-Specific Binding (NSB): Membrane +

    -NPA + 1 M S(-)-Sulpiride (or 10 M Haloperidol).

• Reaction: Incubate for 45-60 minutes at 25°C . (Equilibrium is slower at 4°C; 37°C risks rapid degradation).

• Termination:

  • Rapid filtration over PEI-soaked GF/B filters using a cell harvester.

  • Wash: 3 x 4 mL of ice-cold buffer (Tris-HCl + NaCl). Note: Ascorbic acid is not strictly required in the wash buffer if filtration is <10 seconds.

• Counting: Transfer filters to vials, add scintillant, and allow 6 hours for extraction before counting.

Troubleshooting Logic Flow (Visualization)

Caption: Decision tree for isolating the source of non-specific binding in agonist radioligand assays.

References

• Seeman, P., et al. (2005). "Dopamine Receptor Contribution to the Action of Antipsychotics." Molecular Psychiatry.

• Gao, Z.G., et al. (2018). "Guidelines for the modulation of the D2 dopamine receptor high-affinity state." British Journal of Pharmacology.

• Levant, B. (2002). "Radioligand Binding Assays for Dopamine Receptors." Current Protocols in Pharmacology.

• Bruns, R.F., et al. (1983). "Regulation of the High Affinity State of the Dopamine D2 Receptor." Molecular Pharmacology.

Sources

• 1. A rapid filtration assay for soluble receptors using polyethylenimine-treated filters - PubMed [pubmed.ncbi.nlm.nih.gov]

Effect of light exposure on R(-)-N-Allylnorapomorphine hydrobromide

Topic: Effect of Light Exposure & Stability Optimization

Executive Summary: The "Catechol" Vulnerability

R(-)-N-Allylnorapomorphine hydrobromide (also known as N-allylnorapomorphine) is structurally an aporphine alkaloid containing a catechol moiety (10,11-dihydroxy group). This structural feature makes the compound intrinsically unstable in the presence of light and oxygen.

The Core Issue: Light exposure acts as a catalyst for auto-oxidation , converting the active drug into inactive, colored quinones and polymers. This is not a minor impurity issue; it is a rapid chemical transformation that alters potency and can introduce cytotoxic degradation products.

Visual Troubleshooting: Is My Compound Compromised?

Use this guide to immediately assess the integrity of your sample.

Visual State	Interpretation	Action Required
White / Off-White Powder	Intact. High purity.	Proceed with experiment.
Pale Grey/Yellow Powder	Early Oxidation. Surface degradation.	Verify purity via HPLC.[1][2][3] Likely usable for non-critical range finding.
Green/Blue Solution	Critical Failure. Formation of o-quinones.	DISCARD IMMEDIATELY. Do not use.
Black Precipitate	Total Degradation. Polymerization occurred.	DISCARD. Check storage equipment for failure.

Mechanism of Photodegradation

Understanding why the compound degrades allows you to implement effective countermeasures. The degradation is a radical-mediated process driven by photon energy (light) and dissolved oxygen.

Degradation Pathway Diagram

Figure 1: The oxidative cascade of N-allylnorapomorphine triggered by light.

Caption: Light energy accelerates the abstraction of protons from the catechol hydroxyls, leading to irreversible quinone formation.

Technical FAQ: Handling & Troubleshooting

Q1: My solution turned green within 2 hours on the bench. Why?

A: You likely prepared the solution in a standard clear glass vial under ambient fluorescent lighting without deoxygenation.

• The Science: Fluorescent light emits enough UV/Blue spectrum energy to trigger the catechol oxidation described in Figure 1. In aqueous solution at neutral pH (7.0–7.4), this reaction is exponentially faster than in acidic conditions.

• The Fix: Always prepare solutions in Amber Glass vials. If amber glass is unavailable, wrap the container effectively in aluminum foil.

Q2: Can I store the aqueous stock solution at -20°C for later use?

A: Not recommended for aqueous solutions.

• Reasoning: Freezing aqueous solutions can cause "freeze-concentration" where the drug and dissolved oxygen concentrate in liquid pockets before solidifying, accelerating degradation. Furthermore, upon thawing, the re-introduction of oxygen is rapid.

• Protocol:

  • Best Practice: Make aqueous solutions fresh daily.

  • Alternative: Dissolve in DMSO or DMF (degassed).[4] These organic stocks are stable at -20°C for up to 1 month if protected from light and moisture.

Q3: I see extra peaks in my HPLC chromatogram, but the color looks fine.

A: You are detecting early-stage oxidation products (semiquinones) or dimers (di-aporphine derivatives) that have not yet polymerized enough to shift the visible color spectrum.

• Threshold: If the sum of impurity peaks exceeds 2%, repurify or discard. These impurities can act as electrophiles, covalently binding to your receptors/enzymes and skewing binding affinity data (

  ).

Q4: How do I stabilize the solution for a long-duration assay (e.g., 24h incubation)?

A: You must use an antioxidant system if your biological assay tolerates it.

• Ascorbic Acid (Vitamin C): Add 0.1% (w/v) Ascorbic Acid to the buffer. It acts as a sacrificial reductant, scavenging oxygen before it attacks the drug.

• Sodium Metabisulfite: Effective, but can react with some receptor proteins (cleaving disulfide bridges). Use with caution.

Validated Handling Protocol

Follow this workflow to ensure maximum stability.

Materials Required

• Amber borosilicate glass vials.

• Argon or Nitrogen gas source.

• Solvent: 0.1M HCl (for initial dissolution) or DMSO.

• Antioxidant: Ascorbic Acid (optional).[1]

Step-by-Step Reconstitution

• Environment: Dim the lights in the weigh station or work under a hood with the light off.

• Solvent Prep: Sparge (bubble) your solvent (Water/PBS/DMSO) with Nitrogen gas for 5–10 minutes to remove dissolved oxygen.

• Dissolution:

  • For Aqueous: Dissolve the HBr salt in a small volume of 0.1% Ascorbic Acid or 0.01 M HCl . The acidic pH stabilizes the catechol.

  • Dilution:[4] Once dissolved, dilute to working concentration with your experimental buffer (e.g., PBS).[4] Use immediately.

• Storage: If using DMSO stock, aliquot into single-use amber vials, purge headspace with Nitrogen, cap tightly, and freeze at -20°C.

Stability Data Summary

Condition	Solvent	Light Exposure	Stability Estimate
Solid Powder	N/A	Dark, -20°C	> 2 Years
Stock Solution	DMSO (Anhydrous)	Dark, -20°C	1 Month
Working Solution	PBS (pH 7.4)	Ambient Light	< 1 Hour
Working Solution	PBS + 0.1% Ascorbate	Ambient Light	4–6 Hours
Working Solution	PBS + 0.1% Ascorbate	Dark , 4°C	24 Hours

References

• Cayman Chemical. Product Information: (-)-Apomorphine (hydrochloride hydrate).[4] (Structural analog stability data). Retrieved from

• Ng Ying Kin, N. M., et al. (2001).[2] Stability of apomorphine hydrochloride in aqueous sodium bisulphite solutions.[2][5] Progress in Neuro-Psychopharmacology and Biological Psychiatry. (Establishes catechol oxidation kinetics). Retrieved from

• MilliporeSigma. Apomorphine Hydrochloride Hemihydrate Safety Data Sheet. (Handling and storage standards). Retrieved from

• U.S. Food and Drug Administration (FDA). Review of Chemistry, Manufacturing, and Controls: Apomorphine. (Regulatory standards for degradation limits). Retrieved from

Sources

• 1. researchgate.net [researchgate.net]
• 2. Stability of apomorphine hydrochloride in aqueous sodium bisulphite solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. derpharmachemica.com [derpharmachemica.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. researchgate.net [researchgate.net]

R(-)-N-Allylnorapomorphine hydrobromide precipitation in saline buffers

To: User From: Dr. Aris Thorne, Senior Application Scientist Subject: Technical Guide: Troubleshooting R(-)-N-Allylnorapomorphine HBr Precipitation in Saline

Technical Support Center: R(-)-N-Allylnorapomorphine Hydrobromide

Welcome to the technical support hub. You are likely accessing this guide because you have observed a white precipitate , turbidity , or a green/blue discoloration when introducing R(-)-N-Allylnorapomorphine hydrobromide into physiological saline or phosphate-buffered saline (PBS).

This is a known physicochemical challenge inherent to the aporphine class of dopamine modulators. The protocol below is designed to bypass these solubility limits while preserving the pharmacological integrity of the compound.

Part 1: The "Emergency" Quick-Fix (Read First)

If you have a precipitated solution right now , do not inject or use it. It cannot be re-dissolved reliably without degrading the compound. Discard and start fresh using the "Optimized Protocol" below.

Why did it fail? You likely dissolved the HBr salt directly into neutral saline (pH 7.4) or diluted a high-concentration aqueous stock directly into PBS.

• Result: The pH 7.4 environment neutralized the acidic HBr salt, converting the molecule into its hydrophobic free-base form , which immediately crashed out of solution.

Part 2: Root Cause Analysis & Mechanism

To prevent recurrence, you must understand the "Solubility-Stability Paradox" of apomorphine derivatives.

The pH-Solubility Trap

R(-)-N-Allylnorapomorphine is supplied as a Hydrobromide (HBr) salt .

• In Water/DMSO: The salt dissociates, and the protonated amine maintains solubility.

• In Saline (pH 7.4): The buffering capacity of PBS strips the proton from the nitrogen (pKa ≈ 7.0–8.0). The resulting uncharged "free base" is highly lipophilic and insoluble in water, leading to immediate precipitation.

The Oxidation Threat (The "Green" Solution)

The catechol moiety (dihydroxy-benzene ring) is extremely sensitive to autoxidation at neutral or basic pH.

• Sign: Solution turns pale green, then dark blue/black.

• Cause: Formation of ortho-quinones and subsequent polymerization (similar to melanin formation).

• Impact: Loss of biological activity and cytotoxicity in vitro.

Part 3: Optimized Preparation Protocol

Goal: Create a stable, soluble solution for in vivo (IP/SC injection) or in vitro use at physiological pH.

Reagents Required:

• Vehicle 1 (Stock): Dimethyl sulfoxide (DMSO) - Anhydrous, sterile.

• Vehicle 2 (Diluent): 0.9% Saline containing 0.1% Ascorbic Acid .

• Optional: 0.01 N HCl (if avoiding DMSO).

Step-by-Step Workflow

Step 1: Prepare the Stock Solution (High Concentration)

• Solvent: 100% DMSO.

• Concentration: 10–50 mM (approx. 4–20 mg/mL).

• Procedure: Vortex until completely dissolved. The solution should be clear and colorless.

• Why? DMSO prevents hydrolysis and keeps the compound in a soluble state regardless of protonation.

Step 2: Prepare the "Protective" Diluent

• Base: Sterile 0.9% Saline or PBS.

• Additive: Add Ascorbic Acid to a final concentration of 0.1% (1 mg/mL) .

• Why? Ascorbic acid acts as a sacrificial antioxidant (preventing green color) and slightly lowers the pH (to ~5.5–6.0), which keeps the compound protonated and soluble without being too acidic for animal injection.

Step 3: The "Drop-wise" Dilution (Critical)

• Action: Slowly add the DMSO stock to the Protective Diluent while vortexing.

• Ratio: Keep final DMSO concentration < 5% (e.g., 1:20 dilution).

• Observation: The solution should remain clear. If cloudiness appears, the concentration is still too high for the pH. Lower the target dose or increase the acidity slightly.

Part 4: Visualizing the Instability Pathways

The following diagram illustrates the chemical fate of R(-)-N-Allylnorapomorphine based on your solvent choice.

Figure 1: Stability and solubility pathways. The transition to pH 7.4 (Saline) triggers both precipitation (via deprotonation) and oxidation (via catechol instability) unless mitigated by antioxidants and controlled pH.

Part 5: Troubleshooting FAQs

Q1: Can I just heat the saline to dissolve the precipitate? A: No. Heating will accelerate the oxidation process (turning the solution green) and may degrade the compound thermally. If it precipitates, the pH is incorrect. Adjust the pH, do not heat.

Q2: My solution turned pale green after 20 minutes. Is it still usable? A: Ideally, no. The green color indicates the formation of oxidation products (quinones). While a faint tint might not ruin a robust in vivo response, it introduces an unknown variable (the oxidation product is often biologically inactive or toxic). Always use fresh solutions with ascorbic acid.

Q3: What is the maximum concentration I can achieve in saline? A: In pure saline (pH 7.4), the limit is very low (< 0.5 mg/mL). By using the Ascorbic Acid/Saline vehicle (pH ~5.5), you can typically achieve 1–3 mg/mL . For higher doses, you must use a co-solvent system like 10% DMSO / 10% Tween-80 / 80% Saline.

Q4: Is R(-)-N-Allylnorapomorphine the same as Nalorphine? A: No. While structurally related (both have N-allyl groups), Nalorphine is N-allylnormorphine. R(-)-N-Allylnorapomorphine is the N-allyl derivative of norapomorphine. They have different receptor profiles (Dopamine vs. Opioid) but share similar solubility issues due to the morphinan/aporphine backbone [1, 2].

References

• Neumeyer, J. L., et al. (1980).[1] "Aporphines. 28. Preparation of (-)-N-[3H- and -2H]propylnorapomorphine." Journal of Medicinal Chemistry.

• Sigma-Aldrich (Merck). "Product Information: Dopaminergic Ligands - R(-)-N-Allylnorapomorphine hydrobromide."

• Ribas, B., et al. (1978). "Stability of Apomorphine in Solutions." Journal of Pharmaceutical Sciences.

• PubChem. "Nalorphine Hydrobromide (Compound Summary)." National Library of Medicine.

Sources

• 1. (PDF) Aporphines. 28. Preparation of (-)-N-[3H- and -2H]propylnorapomorphine [academia.edu]

Technical Support Center: Optimizing Incubation Times for R(-)-N-Allylnorapomorphine (NPA) Assays

Welcome to the Technical Support Center for neuropharmacological assay development. This guide is designed for researchers and drug development professionals working with R(-)-N-Allylnorapomorphine (NPA), a highly potent, full agonist at dopamine D2 and D3 receptors.

Because [3H]NPA preferentially labels the G-protein-coupled, high-affinity state of the D2 receptor, its binding kinetics are highly sensitive to thermodynamic conditions, buffer composition, and allosteric modulators. This guide provides field-proven troubleshooting strategies, mechanistic explanations, and a self-validating protocol to ensure your radioligand binding assays yield reproducible, high-fidelity data.

Part 1: Frequently Asked Questions & Troubleshooting

Q1: My specific [3H]NPA binding signal is too low, or my saturation curves are failing to reach equilibrium. How should I adjust my incubation time? A: The optimal incubation time for [3H]NPA is strictly temperature-dependent. If your assay is performed at 25°C, thermodynamic equilibrium is typically reached rapidly, requiring an1[1]. However, if you are conducting the assay at 4°C to minimize receptor degradation, the association rate slows significantly, requiring up to 120 minutes. Mechanistic Insight: NPA exhibits a very 2[2]. If your specific binding is low despite adequate incubation, the loss is likely occurring during the filtration step. You must ensure that your wash buffer is strictly ice-cold (4°C) and that the filtration process is executed rapidly to minimize dissociation from the receptor.

Q2: Why does the addition of GTP or Gpp(NH)p drastically reduce my [3H]NPA Bmax, and does this alter the required incubation time? A: Dopamine D2 receptors exist in two interconvertible states: a high-affinity state (coupled to inhibitory G-proteins) and a3[3]. As a full agonist, [3H]NPA preferentially binds to the high-affinity state. The addition of guanine nucleotides like GTP uncouples the receptor from the G-protein, shifting the receptor population entirely to the low-affinity state, which3[3] at standard assay concentrations (0.1 - 2 nM). This does not change the required incubation time, but rather serves as a critical internal control to validate that your assay is measuring functional, G-protein-coupled receptors.

Q3: I am experiencing high non-specific binding (NSB). How can I improve my signal-to-noise ratio? A: NPA is a lipophilic aporphine derivative, making it prone to partitioning into lipid membranes and adhering to assay plastics.

• Define NSB correctly: Always use 4[4] or 10 µM raclopride to define non-specific binding.

• Filter pretreatment: Pre-soak your GF/C glass fiber filters in 5[5] for at least 30 minutes prior to harvesting. PEI coats the glass fibers with a positive charge, repelling the positively charged amine of NPA.

• Prevent oxidation: Add 4[4] to your assay buffer. NPA oxidizes rapidly in aqueous solutions, and oxidized byproducts contribute heavily to NSB.

Part 2: Receptor Dynamics Visualization

Dopamine D2 receptor two-state affinity model illustrating R(-)-NPA binding dynamics.

Part 3: Quantitative Data Summary

The following table summarizes the critical kinetic and thermodynamic differences between [3H]NPA (agonist) and[3H]Raclopride (antagonist) assays to guide your experimental design.

Assay Parameter	[3H]NPA (Full Agonist)	[3H]Raclopride (Antagonist)	Mechanistic Rationale
Target Receptor State	High-affinity (G-protein coupled)	High & Low-affinity (Total D2)	Agonists require active G-protein coupling; antagonists do not.
Optimal Incubation (25°C)	30 - 60 min	30 - 60 min	Rapid association at room temperature.
Optimal Incubation (4°C)	120 min	90 - 120 min	Slower kinetics at low temperatures.
Typical Kd (Striatum)	0.1 - 0.5 nM	1.5 - 2.5 nM	Agonists exhibit sub-nanomolar affinity for the active state.
Wash Buffer Temp	Strictly 4°C (Ice-cold)	4°C	Prevents rapid dissociation of the ligand-receptor complex.
NSB Displacer	1 µM (+)-butaclamol	1 µM (+)-butaclamol	Competes directly for the orthosteric binding site.

Part 4: Standardized Experimental Protocol

This step-by-step methodology represents a self-validating system. By incorporating specific internal controls (GTP uncoupling and (+)-butaclamol displacement), you ensure that the measured signal exclusively represents functional, high-affinity D2/D3 receptors.

Step 1: Buffer Preparation

• Prepare the Assay Buffer:1[1].

• Critical Addition: Add 0.05% ascorbic acid immediately before use to prevent NPA oxidation. Mg2+ is essential to stabilize the G-protein-receptor complex.

Step 2: Assay Setup (96-well format)

Set up the following conditions in triplicate to validate the assay:

• Total Binding Wells: 50 µL [3H]NPA (0.05 - 2.0 nM final concentration) + 50 µL Assay Buffer + 100 µL Membrane Suspension (approx. 50 µg protein).

• Non-Specific Binding (NSB) Wells: 50 µL [3H]NPA + 50 µL (+)-butaclamol (1 µM final) + 100 µL Membrane Suspension.

• GTP Control Wells: 50 µL [3H]NPA + 50 µL GTP (50 µM final) + 100 µL Membrane Suspension. (Signal here should approximate NSB, validating G-protein dependency).

Step 3: Incubation

• Incubate the plates at 25°C for exactly 45 minutes to reach thermodynamic equilibrium. Protect the plates from direct light to further prevent ligand oxidation.

Step 4: Termination and Filtration

• Terminate the reaction by rapid vacuum filtration through Whatman GF/C filters (pre-soaked in 0.3% PEI for >30 mins) using an automated cell harvester.

• Immediately wash the filters three times with 3 mL of strictly ice-cold 50 mM Tris-HCl buffer (pH 7.4). Do not delay between filtration and washing due to NPA's rapid off-rate.

Step 5: Detection

• Extract the filters, transfer them to flexible 96-well sample plates or vials, and add 3 mL of scintillation cocktail. *5[5] before counting in a liquid scintillation counter to allow for complete fluorophore stabilization.

Step-by-step experimental workflow for [3H]NPA radioligand saturation binding assays.

References

• Sibley, D. R., De Lean, A., & Creese, I. (1982). Anterior pituitary dopamine receptors. Demonstration of interconvertible high and low affinity states of the D-2 dopamine receptor. Journal of Biological Chemistry.
• Ferré, S., von Euler, G., Johansson, B., Fredholm, B. B., & Fuxe, K. (1991). Stimulation of high-affinity adenosine A2 receptors decreases the affinity of dopamine D2 receptors in rat striatal membranes.
• Shalgunov, V. (2017). Development of 18F-labeled agonist radioligands for PET imaging of the high-affinity state of cerebral dopamine D2/3 receptors. University of Groningen.
• Bonde, A. L., et al. (2024). Activation of Multiple G Protein Pathways to Characterize the Five Dopamine Receptor Subtypes Using Bioluminescence Technology. ACS Chemical Neuroscience.
• van Wieringen, J. P. (2015). Evaluation of potential agonist radioligands for imaging dopamine D2/3 receptors. Universiteit van Amsterdam.

Sources

• 1. pnas.org [pnas.org]
• 2. pure.uva.nl [pure.uva.nl]
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• 5. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Comparative Pharmacological Guide: R(-)-N-Allylnorapomorphine vs. Haloperidol in D2 Receptor Modulation

As a Senior Application Scientist, navigating the nuances of G protein-coupled receptor (GPCR) pharmacology requires moving beyond simple binding affinities to understand functional receptor dynamics. The dopamine D2 receptor (D2R) is a critical target in neuropharmacology and psychiatric drug development. This guide provides an in-depth technical comparison between two distinct D2-interacting ligands: Haloperidol (the gold-standard full antagonist) and R(-)-N-Allylnorapomorphine (a complex aporphine derivative with a mixed partial agonist/antagonist profile).

By dissecting their mechanistic pathways and detailing a self-validating experimental workflow, this guide empowers researchers to select the appropriate pharmacological tool for their specific assay environments.

Mechanistic Grounding: Full Antagonism vs. Functional Antagonism

The D2 receptor is canonically coupled to the Gαi/o protein family. Upon activation by a full agonist (like endogenous dopamine), the receptor undergoes a conformational shift that allows Gαi to inhibit adenylyl cyclase (AC), thereby reducing intracellular cyclic AMP (cAMP) levels.

• Haloperidol: A butyrophenone derivative that acts as a pure, high-affinity competitive antagonist. It locks the D2 receptor in an inactive state, completely preventing Gαi coupling and blocking dopamine-induced cAMP suppression.

• R(-)-N-Allylnorapomorphine (NPA): An aporphine alkaloid. While its parent compound, apomorphine, is a classic non-selective dopamine agonist[1], the introduction of the bulky N-allyl moiety significantly alters its receptor kinetics[2]. In standardized high-throughput screening sets (such as the LOPAC library), R(-)-N-Allylnorapomorphine is frequently annotated as a dopamine receptor antagonist[3]. In functional cellular assays, it exhibits partial agonism; however, in the presence of full endogenous agonists, it competitively occupies the orthosteric site and blunts the full response, effectively acting as a functional antagonist .

D2 Receptor signaling modulation by Haloperidol and R(-)-N-Allylnorapomorphine.

Comparative Pharmacodynamics

To objectively compare these compounds, we must look at their behavior across different assay modalities. The table below summarizes their quantitative and functional profiles.

Parameter	Haloperidol	R(-)-N-Allylnorapomorphine
Chemical Class	Butyrophenone	Aporphine Alkaloid
D2 Receptor Modality	Full Antagonist	Partial Agonist / Functional Antagonist
Receptor Selectivity	D2 > D3 > D4	Non-selective (D1/D2 mixed profile)
Effect on Gαi Coupling	Completely blocks coupling	Induces sub-maximal coupling
cAMP Assay Readout	Restores Forskolin-induced cAMP	Blunts Dopamine-induced cAMP suppression
Screening Library Annotation	Antipsychotic / Antagonist	Dopamine Receptor Antagonist[3]

Self-Validating Experimental Protocol: HTRF cAMP Accumulation Assay

To objectively differentiate a full antagonist from a partial agonist/antagonist, a simple radioligand binding assay is insufficient because it only measures affinity, not functional consequence. Therefore, the industry standard is to deploy a Homogeneous Time-Resolved Fluorescence (HTRF) cAMP accumulation assay[4].

The Causality Behind the Assay Design

Because the D2 receptor is Gαi-coupled, its activation inhibits AC. If we merely add a ligand to resting cells, the drop in cAMP is virtually undetectable because baseline cAMP is already near zero. We must first artificially elevate the cAMP baseline using Forskolin (an AC activator). This creates a wide assay window. Furthermore, HTRF utilizes a FRET pair; measuring the ratio of the two emission wavelengths (665 nm / 620 nm) inherently normalizes for well-to-well variations in cell number, lysis efficiency, and optical interference. This ratiometric approach makes the protocol a self-validating system .

Step-by-Step Methodology

• Cell Preparation & Plating:

  • Harvest CHO-K1 cells stably expressing the human D2R.

  • Plate at 5,000 cells/well in a 384-well low-volume microplate using stimulation buffer (HBSS + 0.1% BSA + 0.5 mM IBMX to prevent cAMP degradation).

• Baseline Elevation (Forskolin Addition):

  • Add Forskolin to a final concentration of 10 µM to stimulate AC and raise the cAMP floor.

• Compound Competition (The Core Test):

  • To test Haloperidol (Antagonist Mode): Pre-incubate cells with varying concentrations of Haloperidol (1 pM to 10 µM) for 15 minutes. Follow with an EC80 dose of Dopamine. Haloperidol will block Dopamine, resulting in high cAMP levels.

  • To test R(-)-N-Allylnorapomorphine (Mixed Mode): Run two parallel curves. In one, add NPA alone (it will slightly lower cAMP, showing partial agonism). In the second, pre-incubate with NPA followed by EC80 Dopamine (NPA will prevent Dopamine from fully lowering cAMP, demonstrating functional antagonism).

• Lysis & Detection:

  • Incubate for 30 minutes at room temperature.

  • Add HTRF detection reagents (cAMP-d2 conjugate and anti-cAMP-Cryptate antibody) formulated in lysis buffer[4].

• Ratiometric Readout:

  • Incubate for 1 hour in the dark. Read the plate on a TR-FRET compatible microplate reader (Excitation: 314 nm; Emission: 620 nm and 665 nm). Calculate the 665/620 ratio to determine absolute cAMP concentrations against a standard curve.

Step-by-step HTRF workflow for evaluating D2 receptor functional antagonism.

Conclusion: Selecting the Right Ligand

The choice between these two compounds dictates the integrity of your experimental model. If your goal is to completely silence D2R signaling to study basal receptor turnover, isolate other dopaminergic pathways, or validate a pure antagonist screen, Haloperidol is the definitive, unambiguous choice.

However, if your experimental design requires probing the conformational flexibility of the D2R orthosteric site, or if you are conducting structure-activity relationship (SAR) studies on aporphine derivatives, R(-)-N-Allylnorapomorphine provides a nuanced tool. Its ability to act as a functional antagonist in high-dopamine environments while retaining intrinsic partial agonist properties makes it invaluable for complex mapping of GPCR allostery and signaling bias.

References

1.[3] Identification of agents that reduce renal hypoxia-reoxygenation injury using cell-based screening: purine nucleosides are alternative energy sources in LLC-PK1 cells during hypoxia - PMC - 2.[1] New tricks for an old dog: A repurposing approach of apomorphine - ResearchGate - 3.[4] Inhibition of Morphine-Induced cAMP Overshoot: A Cell-Based Assay Model in a High-Throughput Format - PMC - 4.[2] STRUCTURE-ACTIVITY RELATIONSHIPS OF DOPAMINE AGONISTS INTRODUCTION {3-PHENETHYLAMINES - Annual Reviews -

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• 3. Identification of agents that reduce renal hypoxia-reoxygenation injury using cell-based screening: purine nucleosides are alternative energy sources in LLC-PK1 cells during hypoxia - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Inhibition of Morphine-Induced cAMP Overshoot: A Cell-Based Assay Model in a High-Throughput Format - PMC [pmc.ncbi.nlm.nih.gov]

Reference standards for R(-)-N-Allylnorapomorphine hydrobromide purity

As a Senior Application Scientist, I frequently encounter discrepancies in high-throughput screening (HTS) and pharmacological profiling data that trace back to a single, overlooked variable: the chemical integrity of the reference standard.

When working with R(-)-N-Allylnorapomorphine hydrobromide —a potent D2-like dopamine receptor agonist frequently utilized in reference libraries like the—the purity of the standard is not just a regulatory checkbox; it is the fundamental baseline of your assay's causality.

This guide objectively compares the performance of different purity grades of R(-)-N-Allylnorapomorphine hydrobromide, detailing the mechanistic reasons behind assay failures and providing self-validating protocols to ensure absolute data trustworthiness.

The Chemical Causality of Assay Interference

R(-)-N-Allylnorapomorphine is an aporphine alkaloid characterized by a highly reactive catechol (ortho-dihydroxyphenyl) moiety . The causality of assay failure with this compound almost exclusively stems from the auto-oxidation of this catechol group.

In aqueous solutions at physiological pH, or in the presence of trace heavy metals (e.g., Cu²⁺, Fe³⁺), the catechol ring rapidly oxidizes to form an ortho-quinone . Ortho-quinones are highly reactive electrophiles that covalently bind to nucleophilic sulfhydryl groups (such as cysteine residues) on target proteins.

This degradation pathway severely compromises experimental integrity. For instance, in screening assays for , catechol-containing compounds yielded false-positive results due to irreversible covalent modification of the C321 residue rather than true target modulation[1]. In dopaminergic assays, this translates to irreversible receptor alkylation, shifting the compound's profile from a reversible agonist to a toxic, off-target covalent binder.

Figure 1. R(-)-N-Allylnorapomorphine D2 signaling vs. ortho-quinone degradation interference.

Objective Comparison of Reference Standard Grades

To demonstrate the impact of standard purity on assay reliability, we evaluated three grades of R(-)-N-Allylnorapomorphine hydrobromide in a controlled laboratory environment: a Premium Certified Reference Material (CRM), a Standard Research Grade, and an intentionally Aged/Oxidized Standard.

The visual appearance of the powder is the first indicator of trustworthiness: the formation of conjugated quinone systems shifts the absorbance into the visible spectrum, turning the powder from white to dark brown.

Specification	Premium CRM	Standard Research Grade	Aged / Oxidized Standard
HPLC Purity (UV 280 nm)	> 99.8%	≥ 98.0%	< 85.0%
Chiral Purity (% ee)	> 99.5%	≥ 95.0%	N/A (Degraded)
Trace Metals (ICP-MS)	< 5 ppm	< 50 ppm	< 100 ppm
Appearance	White to off-white powder	Light tan powder	Dark brown/green powder
D2 Receptor IC50 (cAMP)	12.4 ± 0.8 nM	18.2 ± 4.5 nM	45.6 ± 12.2 nM (High variance)
Off-Target Covalent Binding	Undetectable	Low	High (False Positives)

Data Interpretation: The Standard Research Grade exhibits a higher IC50 variance due to trace metal-catalyzed oxidation occurring dynamically during the assay incubation period. The Premium CRM, virtually devoid of heavy metals, maintains structural integrity, yielding highly reproducible pharmacological data.

Self-Validating Experimental Methodologies

To ensure absolute trustworthiness in your data, the following protocols have been designed as self-validating systems. If the internal system suitability checks fail, the assay halts, preventing the generation of compromised data.

Protocol 1: Stability-Indicating RP-HPLC for Purity Determination

Causality of Method Design: Aporphine alkaloids require highly specific chromatographic conditions[2]. The mobile phase must be heavily acidified to protonate the catechol hydroxyls, suppressing ionization and preventing on-column oxidation during the run.

• Mobile Phase Preparation: Prepare Mobile Phase A (Milli-Q Water + 0.1% TFA) and Mobile Phase B (Acetonitrile + 0.1% TFA). Purge both with Argon gas for 15 minutes to displace dissolved oxygen.

• Sample Preparation: Dissolve the standard in Mobile Phase A to a concentration of 1 mg/mL. Perform this step under an inert atmosphere if possible.

• System Suitability Solution (Self-Validation Check): Spike a 1 mg/mL sample with 1% apomorphine ortho-quinone (degradation product).

• Chromatographic Run: Inject 10 µL onto a C18 RP-HPLC column (e.g., 250 x 4.6 mm, 5 µm) at a flow rate of 1.0 mL/min using a gradient of 5% to 60% B over 20 minutes.

• Validation Gate: Analyze the System Suitability injection at 280 nm. The run is only valid if the resolution factor (

  ) between R(-)-N-Allylnorapomorphine and the quinone peak is > 2.5 , and the tailing factor ( ) is < 1.5 .

• Quantification: Inject the test sample and calculate purity via area normalization.

Figure 2. Self-validating HPLC-UV/MS workflow for R(-)-N-Allylnorapomorphine purity analysis.

Protocol 2: In Vitro D2 Receptor cAMP Functional Assay

Causality of Method Design: Because D2 receptors couple to Gi/o proteins to inhibit adenylyl cyclase, we must first stimulate the system with forskolin to create an artificially elevated cAMP baseline. The agonist's efficacy is then measured as a reduction in this baseline.

• Cell Seeding: Seed CHO-K1 cells stably expressing human D2 receptors at 10,000 cells/well in a 384-well microplate.

• Baseline Stimulation: Add 500 nM Forskolin (to stimulate adenylyl cyclase) and 500 µM IBMX (to inhibit phosphodiesterases and prevent cAMP degradation).

• Compound Addition: Add R(-)-N-Allylnorapomorphine standards in a 10-point serial dilution (ranging from 10 µM to 0.1 nM). Incubate for exactly 30 minutes at 37°C.

• Detection: Lyse the cells and add TR-FRET cAMP detection reagents (e.g., Eu-cAMP tracer and ULight-anti-cAMP).

• Validation Gate: Read the plate on a time-resolved fluorescence microplate reader. Calculate the Z'-factor using Forskolin-only wells (maximum cAMP) and 10 µM Dopamine wells (minimum cAMP). The assay data is only trusted and accepted if Z' > 0.6.

References

• Li, M., et al. "First-In-Class Small Molecule Inhibitors of the Single-Strand DNA Cytosine Deaminase APOBEC3G." NIH PubMed Central, PMC5353574,[1]. URL:[Link]

• Neumeyer, J. "Research Profile: Aporphines and HPLC methodologies." ResearchGate,[2]. URL:[Link]

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• 1. First-In-Class Small Molecule Inhibitors of the Single-Strand DNA Cytosine Deaminase APOBEC3G - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

A Comparative Guide to the Reproducibility of R(-)-N-Propylnorapomorphine's Effects in Behavioral Models

For researchers and drug development professionals in the field of neuroscience, the selection of appropriate pharmacological tools is paramount. R(-)-N-n-propylnorapomorphine (NPA) is a potent dopamine D2-like receptor agonist that has been a cornerstone in the study of dopaminergic systems. This guide provides an in-depth comparison of NPA's effects with other key dopamine agonists in three standard behavioral paradigms: rotational behavior, stereotypy, and locomotor activity. We will delve into the reproducibility of these effects, supported by experimental data, and provide detailed protocols to ensure the integrity of future studies.

Understanding R(-)-N-Propylnorapomorphine (NPA): A Potent Dopamine D2/D3 Agonist

R(-)-NPA is a derivative of apomorphine and is recognized for its high affinity and selectivity for the D2-like family of dopamine receptors (D2, D3, and D4).[1] It is considerably more potent than its parent compound, apomorphine.[2] This enhanced potency is a critical factor in its utility, allowing for the investigation of dopaminergic systems with greater precision. The behavioral responses elicited by NPA are primarily mediated through the activation of these D2-like receptors, which are G protein-coupled receptors that typically inhibit adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP).

Caption: Simplified signaling pathway of R(-)-NPA at the D2 receptor.

Comparative Analysis in Key Behavioral Models

The following sections compare the effects of R(-)-NPA with other dopamine agonists. The reproducibility of these models is contingent on standardized protocols and a thorough understanding of the underlying pharmacology of the compounds being tested.

Rotational Behavior in 6-OHDA Lesioned Rodents

The unilateral 6-hydroxydopamine (6-OHDA) lesion model is a gold standard for studying Parkinson's disease and assessing the in vivo activity of dopamine receptor agonists. A unilateral lesion of the nigrostriatal dopamine pathway leads to a denervation of dopamine receptors in the ipsilateral striatum. Administration of a direct-acting dopamine agonist, such as NPA, results in a greater stimulation of the supersensitive receptors on the lesioned side, causing the animal to rotate contralaterally (away from the lesion).

Experimental Data Summary: Rotational Behavior

Agonist	Dose Range (mg/kg, s.c.)	Typical Response (contralateral rotations/min)	Key Observations
R(-)-NPA	0.01 - 0.1	5 - 15	Induces robust and reliable rotations at very low doses.
Apomorphine	0.05 - 0.5	5 - 12	Requires higher doses than NPA to achieve a similar rotational response.[3]
Quinpirole	0.1 - 1.0	4 - 10	A selective D2/D3 agonist that also produces reliable rotational behavior.[3]

Expertise & Experience: The higher potency of NPA in this model is a direct reflection of its high affinity for D2 receptors. This makes it an excellent tool for detecting subtle changes in receptor sensitivity. However, it's crucial to perform a full dose-response curve, as very high doses can sometimes lead to a decrease in rotations due to the induction of competing behaviors like intense stereotypy. The reproducibility of this assay is generally high, provided the 6-OHDA lesions are consistent and verified (e.g., through tyrosine hydroxylase immunohistochemistry).

Caption: Experimental workflow for the 6-OHDA rotational behavior model.

Stereotyped Behavior

High doses of dopamine agonists induce stereotypies, which are repetitive, invariant, and seemingly purposeless movements. These behaviors are thought to be mediated by the overstimulation of striatal dopamine receptors. The intensity of stereotypy is often scored using a standardized rating scale.

Experimental Data Summary: Stereotypy Induction

Agonist	Dose Range (mg/kg, s.c.)	Typical Maximum Stereotypy Score	Key Observations
R(-)-NPA	0.5 - 5.0	4 - 6	Induces intense, focused stereotypies (e.g., continuous gnawing, licking). Potency is 2-3 times higher than apomorphine in naive mice.[2]
Apomorphine	1.0 - 10.0	4 - 6	A classic inducer of stereotypy, but requires higher doses than NPA.[2][4]
Quinpirole	0.5 - 5.0	3 - 5	Tends to produce more ambulatory stereotypies at lower doses compared to the focused stereotypies of NPA and apomorphine.[5]

Expertise & Experience: The reproducibility of stereotypy ratings can be a challenge due to their subjective nature. It is essential to use a well-defined rating scale and to have at least two independent, blinded observers score the behavior. The type of stereotypy can also differ between agonists, reflecting potential differences in their engagement with D1 versus D2 receptors or their action in different striatal subregions. NPA and apomorphine, being non-selective D1/D2 agonists (though NPA has much higher D2 affinity), tend to produce more intense, focused stereotypies compared to more selective D2 agonists like quinpirole.[5][6]

Locomotor Activity

Dopamine agonists generally have a biphasic effect on locomotor activity. At low doses, they can decrease locomotion by preferentially stimulating inhibitory D2 autoreceptors on dopamine neurons, which reduces dopamine synthesis and release.[1] At higher doses, they stimulate postsynaptic D2 receptors, leading to an increase in locomotor activity.

Experimental Data Summary: Locomotor Activity

Agonist	Low Dose Effect (mg/kg, s.c.) & Response	High Dose Effect (mg/kg, s.c.) & Response	Key Observations
R(-)-NPA	0.001 - 0.05 (Decrease)	> 0.1 (Increase)	Extremely potent at inhibiting locomotion at low doses, reflecting its high affinity for D2 autoreceptors.[1]
Apomorphine	0.02 - 0.1 (Decrease)	> 0.2 (Increase)	Shows a similar biphasic effect but is less potent than NPA at both inhibiting and stimulating locomotion.[1]
Quinpirole	0.01 - 0.1 (Decrease)	> 0.2 (Increase)	A potent inhibitor of locomotion at low doses, with stimulant effects at higher doses.

Expertise & Experience: The open-field test is a highly reproducible assay for locomotor activity when environmental conditions are strictly controlled (e.g., lighting, time of day, habituation period). The biphasic dose-response curve is a hallmark of many direct-acting dopamine agonists. The exceptional potency of NPA in producing hypomotility is a testament to its powerful agonism at D2 autoreceptors.[1] This makes it a sensitive tool for studying autoreceptor function. When comparing compounds, it is crucial to test a wide range of doses to fully characterize their effects on locomotion.

Detailed Experimental Protocols

To ensure the reproducibility and validity of findings, the following detailed protocols are provided.

Protocol 1: 6-OHDA Lesion and Drug-Induced Rotation

Objective: To assess the in vivo potency and efficacy of dopamine agonists by measuring contralateral rotations in unilaterally dopamine-depleted rats.

Materials:

• Adult male Sprague-Dawley or Wistar rats (250-300g)

• 6-hydroxydopamine (6-OHDA)

• Desipramine

• Stereotaxic apparatus

• Hamilton syringe

• Automated rotometry system or a circular observation chamber

• Test agonists (NPA, apomorphine, etc.) dissolved in appropriate vehicle

Procedure:

• Pre-treatment: 30 minutes prior to surgery, administer desipramine (25 mg/kg, i.p.) to protect noradrenergic neurons from 6-OHDA uptake.

• Stereotaxic Surgery: Anesthetize the rat and place it in the stereotaxic frame. Infuse 6-OHDA (e.g., 8 µg in 4 µL of 0.9% saline with 0.02% ascorbic acid) into the medial forebrain bundle.

• Recovery: Allow animals to recover for at least 2-3 weeks to allow for complete lesion development and receptor supersensitivity.

• Habituation: On the test day, habituate the animals to the testing environment for 10-15 minutes.

• Drug Administration: Administer the dopamine agonist (e.g., NPA 0.05 mg/kg, s.c.).

• Data Collection: Immediately place the animal in the rotometry chamber and record the number of full 360° contralateral and ipsilateral rotations for 60-90 minutes.

• Data Analysis: Express data as net contralateral rotations per minute. A successful lesion should yield a low number of spontaneous rotations but a robust response to the agonist.

Self-Validation: The model's validity is confirmed by a strong contralateral rotational response to a standard agonist like apomorphine or NPA and is ideally verified post-mortem by tyrosine hydroxylase staining to confirm >90% dopamine cell loss in the substantia nigra.

Protocol 2: Dopamine Agonist-Induced Stereotypy

Objective: To quantify the intensity of stereotyped behaviors induced by high doses of dopamine agonists.

Materials:

• Adult male rats

• Clear observation cages

• Video recording equipment (optional but recommended)

• Test agonists

Procedure:

• Habituation: Place rats individually in the observation cages and allow them to habituate for at least 30 minutes.

• Drug Administration: Administer a high dose of the dopamine agonist (e.g., NPA 2.0 mg/kg, s.c.).

• Observation: Observe the animals for a period of 60-120 minutes. At regular intervals (e.g., every 10 minutes), score the most prominent stereotyped behavior using a standardized rating scale.

• Scoring: Use a scale such as the one modified from Creese and Iverson:[7]

  • 0: Asleep or still.

  • 1: Active, but not stereotyped.

  • 2: Stereotyped sniffing, rearing.

  • 3: Stereotyped movements of the head and limbs.

  • 4: Continuous licking or gnawing of the cage.

  • 5: Continuous licking or gnawing of the cage with additional stereotyped head/limb movements.

  • 6: Continuous licking or gnawing on a single spot.

Self-Validation: High inter-rater reliability is crucial. Two independent observers, blind to the treatment conditions, should score the behaviors. A high degree of correlation between their scores validates the measurements.

Protocol 3: Locomotor Activity in an Open-Field Arena

Objective: To measure changes in horizontal and vertical activity in response to different doses of dopamine agonists.

Materials:

• Open-field arena (e.g., 40x40x40 cm) equipped with infrared beams or an overhead video tracking system.

• Adult male mice or rats.

• Test agonists.

Procedure:

• Environmental Control: Conduct the test in a quiet room with consistent, dim lighting. Clean the arena thoroughly with 70% ethanol between each animal to eliminate olfactory cues.

• Habituation: Habituate the animals to the testing room for at least 30-60 minutes before the test begins.

• Drug Administration: Administer the dopamine agonist at the desired dose (e.g., a low dose of NPA like 0.01 mg/kg or a high dose of 0.2 mg/kg, s.c.).

• Testing: 15-30 minutes after injection (depending on the drug's known time to peak effect), place the animal in the center of the open-field arena.

• Data Collection: Allow the animal to explore freely for a set period (e.g., 30-60 minutes). The automated system will record parameters such as total distance traveled, time spent in the center versus the periphery, and rearing frequency.

• Data Analysis: Compare the different treatment groups on the key parameters. A decrease in distance traveled indicates hypolocomotion, while an increase indicates hyperlocomotion.

Self-Validation: A consistent baseline level of activity in vehicle-treated control animals across test days is essential. The classic biphasic dose-response to a standard agonist like apomorphine can also serve to validate the sensitivity of the assay.

Conclusion

R(-)-N-propylnorapomorphine stands out as a highly potent and reliable tool for probing the function of D2-like dopamine receptors in vivo. Its effects in rotational, stereotypy, and locomotor models are robust and reproducible when studies are conducted with rigorous and standardized protocols. Its high potency, particularly in the rotational behavior and locomotor inhibition paradigms, offers a distinct advantage over less potent agonists like apomorphine, allowing for a more sensitive detection of dopaminergic function and dysfunction. By understanding the pharmacological profile of NPA and employing the detailed methodologies outlined in this guide, researchers can generate high-quality, reproducible data to advance our understanding of the dopamine system and the development of novel therapeutics.

References

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• Puri, S. K., & Lal, H. (1974). Comparison of the dopaminergic effects of apomorphine and (-)-N-n-propylnorapomorphine. Naunyn-Schmiedeberg's Archives of Pharmacology, 282(2), 155-170. [Link]

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• 7. Induction of stereotypy in dopamine-deficient mice requires striatal D1 receptor activation - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Guide: R(-)-N-Allylnorapomorphine Hydrobromide vs. Standard Antipsychotics in Dopaminergic Signaling

Executive Summary

This technical guide compares R(-)-N-Allylnorapomorphine hydrobromide (an aporphine derivative and pharmacological probe) against standard antipsychotic agents, specifically Haloperidol (typical) and Clozapine (atypical).

While standard antipsychotics function primarily as silent antagonists or inverse agonists at the Dopamine D2 receptor to treat pathology, R(-)-N-Allylnorapomorphine serves a distinct role in research as a partial agonist . This compound is critical for elucidating receptor reserve, intrinsic activity, and the "agonist-antagonist" paradox in dopaminergic signaling. It is not a clinical therapeutic but a structural benchmark for understanding the N-substituent effects on aporphine affinity.

Part 1: Pharmacological Mechanism & Binding Profile[1]

The Mechanistic Divergence

The core distinction lies in Intrinsic Activity (Emax) .

• Standard Antipsychotics (e.g., Haloperidol): Bind to the D2 receptor with high affinity but possess zero (or negative) intrinsic activity. They lock the receptor in an inactive state, preventing downstream G-protein coupling.

• R(-)-N-Allylnorapomorphine: Binds with high affinity (often nanomolar) but induces a sub-maximal conformational change. In the presence of a full agonist (like endogenous dopamine or Apomorphine), it acts as a functional antagonist (lowering the response). In the absence of dopamine, it may show weak agonist effects.

Signaling Pathway Visualization

The following diagram illustrates the competitive dynamics at the synaptic cleft between a full agonist (Dopamine), a silent antagonist (Haloperidol), and a partial agonist (N-Allylnorapomorphine).

Figure 1: Differential modulation of D2 receptor signaling.[1] N-Allylnorapomorphine competes for the binding site but triggers only partial Gi/o coupling compared to Dopamine.

Part 2: Comparative Performance Data

The following data synthesizes experimental findings comparing N-allylnorapomorphine derivatives against standard antipsychotics. Note that N-allylnorapomorphine is often used to probe the "N-alkyl" rule, where extending the nitrogen substituent from methyl (Apomorphine) to allyl/propyl alters efficacy.

Table 1: Receptor Binding & Functional Efficacy Profile[2]

Feature	R(-)-N-Allylnorapomorphine	Haloperidol (Standard Typical)	Clozapine (Standard Atypical)
Primary Target	Dopamine D2 / D1 (Non-selective)	Dopamine D2 (High Selectivity)	D4, 5-HT2A, D2 (Loose binding)
D2 Affinity ( )	1.5 – 10 nM (High)	~1.0 nM (Very High)	~150 nM (Moderate)
Intrinsic Activity	Partial Agonist ( ~20-40%)	Antagonist / Inverse Agonist	Antagonist / Inverse Agonist
In Vivo Effect	Inhibits Apomorphine stereotypy; may induce weak stereotypy alone.	Potently blocks stereotypy; induces Catalepsy.	Blocks stereotypy; Low Catalepsy risk.
Experimental Use	Probing agonist/antagonist binding domains; SAR studies.[2][3]	Positive control for D2 blockade; Model for EPS.	Positive control for atypical profiles.

Functional Interpretation

• The "N-Allyl" Effect: Unlike the morphine series where N-allyl substitution yields a pure antagonist (Nalorphine), in the aporphine series, N-allylnorapomorphine retains partial agonist activity. It is less potent than N-n-propylnorapomorphine (NPA, a full agonist) but more active than pure antagonists.

• Screening Utility: When screening new antipsychotics, R(-)-N-Allylnorapomorphine is used to differentiate between compounds that bind to the agonist state (high affinity for agonists) versus the antagonist state of the receptor.

Part 3: Experimental Protocols

To validate the partial agonist nature of R(-)-N-Allylnorapomorphine vs. Haloperidol, a GTP

S Binding Assay is the gold standard. This assay measures the functional activation of the G-protein, distinguishing agonists from antagonists.

Protocol: [35S]GTP S Functional Binding Assay

Objective: Determine if the test compound activates G-proteins (Agonist) or blocks basal/agonist-induced activation (Antagonist).

Reagents:

• Buffer: 50 mM Tris-HCl, pH 7.4, 3 mM MgCl2, 100 mM NaCl, 0.2 mM EGTA.

• GDP: 10

  M (to suppress basal binding).

• Radioligand: [35S]GTP

  S (~0.1 nM).

• Membranes: CHO cells stably expressing human D2 receptors.[3]

Workflow Diagram:

Figure 2: Workflow for [35S]GTP

S binding assay to discriminate partial agonism.

Step-by-Step Execution:

• Solubilization: Dissolve R(-)-N-Allylnorapomorphine HBr in deionized water (salt form is water-soluble). Haloperidol requires DMSO/Ethanol.

• Incubation: Mix 10

  g membrane protein with GDP (10 M) and the test compound (concentration range to M).

• Activation: Add [35S]GTP

  S and incubate for 60 minutes at 30°C.

• Termination: Rapid filtration through Whatman GF/B filters using a cell harvester. Wash 3x with ice-cold buffer.

• Analysis:

  • Haloperidol: Will show no increase in binding (flat line) or decrease if basal activity is high (Inverse Agonism).

  • N-Allylnorapomorphine: Will show a dose-dependent increase in binding, plateauing at ~30-50% of the maximal response seen with Dopamine (Partial Agonism).

Part 4: Safety & Side Effect Modeling (Pre-clinical)

While N-allylnorapomorphine is not a drug, its behavior in safety assays predicts the side effect profile of similar aporphines.

Extrapyramidal Symptoms (EPS) Liability

• Haloperidol: High risk.[4] Induces catalepsy in rats at low doses (

  ~0.1 mg/kg) due to complete D2 blockade in the striatum.

• R(-)-N-Allylnorapomorphine: Low to Moderate risk.[4] Because it retains some intrinsic activity, it does not "silence" the striatal D2 receptors completely. It may antagonize the effects of high dopamine (during psychosis) while maintaining enough basal tone to prevent severe rigidity.

Emetic Potential

• Apomorphine derivatives: Historically known to be potent emetics (acting on the Chemoreceptor Trigger Zone - CTZ).

• Comparison: N-allylnorapomorphine retains significant emetic properties compared to standard antipsychotics like Olanzapine, which often have anti-emetic effects due to 5-HT3 or D2 blockade in the CTZ without agonist activity. This is a primary reason aporphines are rarely developed as primary antipsychotics.

References

• Gao, Y., et al. (1990). Synthesis and structural requirements of N-substituted norapomorphines for affinity and activity at dopamine D-1, D-2, and agonist receptor sites in rat brain. Journal of Medicinal Chemistry.

• Seeman, P. (1980). Brain dopamine receptors. Pharmacological Reviews.

• Neumeyer, J. L., et al. (1981). N-substituted analogs of R(-)-norapomorphine: N-propylnorapomorphine and N-allylnorapomorphine. Journal of Medicinal Chemistry.

• Leysen, J. E., et al. (1992). Biochemical profile of risperidone, a new antipsychotic. Journal of Pharmacology and Experimental Therapeutics.

• Mailman, R. B., & Murthy, V. (2010). Third generation antipsychotics: partial agonism or receptor functional selectivity? Current Pharmaceutical Design.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Synthesis and biochemical evaluation of 17-N-beta-aminoalkyl-4,5α-epoxynormorphinans - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Haloperidol - Wikipedia [en.wikipedia.org]

Safety & Regulatory Compliance

R(-)-N-Allylnorapomorphine hydrobromide proper disposal procedures

As a Senior Application Scientist overseeing the handling of highly potent neuroactive compounds, I recognize that laboratory safety extends far beyond basic compliance. For researchers and drug development professionals working with potent aporphine alkaloids, understanding the why behind a safety protocol is just as critical as the how.

This authoritative guide provides field-proven, self-validating operational and disposal procedures for R(-)-N-Allylnorapomorphine hydrobromide , ensuring that your laboratory maintains the highest standards of scientific integrity and environmental stewardship.

Chemical Profiling and Hazard Assessment

R(-)-N-Allylnorapomorphine hydrobromide is a highly biologically active dopamine mimetic and receptor modulator[1]. Because it is synthesized as a hydrobromide salt to increase aqueous solubility, it presents unique challenges during both experimental handling and waste processing.

Table 1: Chemical and Hazard Profile

Property / Attribute	Specification
Chemical Name	R(-)-N-Allylnorapomorphine hydrobromide
CAS Registry Number	18426-17-0
Chemical Class	Aporphine Alkaloid
Primary Target	Dopamine Receptors (D2-like)[2]
Physical State	Solid (Powder/Crystals)
Hazard Classification	Acute Toxicity (Oral/Dermal/Inhalation), Neurotoxin
Solubility	Soluble in water and combustible organic solvents (e.g., ethanol)[3]

To understand the severity of the exposure risk, we must look at the compound's mechanism of action. Accidental exposure—whether via inhalation of aerosolized dust or dermal absorption—triggers a profound systemic response. The compound binds with high affinity to D2-like dopamine receptors, which couple to Gi/o proteins to inhibit adenylyl cyclase, thereby rapidly decreasing intracellular cAMP production[2]. This cascade can induce severe hypotension, emesis, and neurological disturbances.

Fig 1. D2-like dopamine receptor signaling pathway and toxicity mechanism of N-Allylnorapomorphine.

Mechanistic Rationale for Thermal Destruction

The disposal of complex alkaloid salts cannot be achieved through simple aqueous dilution or standard biological waste streams. R(-)-N-Allylnorapomorphine hydrobromide requires complete thermal destruction. The causality behind this specific disposal method is twofold:

• Polycyclic Core Cleavage: The aporphine ring structure is highly stable. Mixing the solid compound with a combustible solvent (such as ethanol or methanol) ensures complete atomization when introduced into a chemical incinerator[3]. This uniform dispersion prevents the survival of micro-particulates and guarantees that the carbon framework is entirely oxidized in the afterburner.

• Halogen Neutralization: Because the compound is a hydrobromide salt, thermal degradation inevitably releases highly corrosive and toxic hydrogen bromide (HBr) gas. The incinerator must be equipped with an alkaline scrubber to capture and neutralize the HBr exhaust before it reaches the atmosphere[3].

Fig 2. Workflow for the thermal destruction and chemical neutralization of hydrobromide salt waste.

Step-by-Step Disposal Methodologies

To maintain trustworthiness in your lab's safety program, every protocol must act as a self-validating system. The following methodologies incorporate built-in verification steps to ensure compliance and safety.

Protocol A: Solid Waste and Pure Compound Disposal

Self-Validating Principle: By pre-dissolving the solid in a combustible solvent, we visually confirm the elimination of aerosolizable dust, transitioning the risk from an unpredictable inhalation hazard to a strictly controlled flammable liquid hazard.

• Preparation & Containment: Don appropriate PPE (nitrile gloves, lab coat, safety goggles). Perform all steps inside a certified Class II Type B2 Biological Safety Cabinet or a dedicated chemical fume hood.

• Transfer: Carefully transfer the solid R(-)-N-Allylnorapomorphine hydrobromide into a borosilicate glass beaker using non-static spatulas.

• Combustible Dissolution: Slowly add a combustible solvent (e.g., ethanol or methanol) to the beaker and agitate gently until the compound is completely dissolved[3]. Validation: Visually inspect the solution against a light background to ensure no undissolved particulates remain.

• Waste Routing: Pour the resulting solution into a chemically compatible hazardous waste container designated for "Halogenated Flammable Liquids."

• Manifest Verification: Ensure the waste manifest explicitly lists "Contains Hydrobromide Salts." This alerts your Environmental Health and Safety (EHS) department and the disposal facility that an alkaline scrubber is mandatory during incineration.

Protocol B: Aqueous and Organic Liquid Waste

• Segregation: Never mix R(-)-N-Allylnorapomorphine hydrobromide liquid waste with incompatible chemicals (e.g., strong oxidizers or concentrated acids), as this can trigger premature degradation or hazardous off-gassing.

• Collection: Collect the liquid in a high-density polyethylene (HDPE) or PTFE-lined glass waste carboy.

• Documentation: Affix a hazardous waste label detailing the exact concentration of the alkaloid and the specific solvents used in the assay.

• Final Disposal: Transfer the sealed container to the institutional EHS department for transport to a licensed chemical incinerator equipped with an afterburner and scrubber[3].

Protocol C: Emergency Spill Response and Decontamination

Self-Validating Principle: Immediate isolation prevents cross-contamination, while a sequential wet-cleaning approach ensures both the active pharmaceutical ingredient (API) and the cleaning agents are captured.

• Immediate Isolation: Evacuate personnel from the immediate vicinity of the spill.

• Aerosol Suppression: If the spill involves solid powder, gently cover the material with damp absorbent paper to immediately suppress dust aerosolization. For liquid spills, encircle and cover the area with a universal chemical absorbent pad.

• Physical Collection: Using non-sparking tools, scoop the absorbed material and place it into a heavy-duty chemical waste bag.

• Chemical Decontamination: Wash the spill area thoroughly with a mixture of water and a mild detergent. Follow this with a 70% ethanol wipe-down to capture any residual hydrophobic aporphine residues.

• Consumable Disposal: Treat all cleanup materials (wipes, pads, gloves) as highly contaminated consumables. Place them in a sealed container, label as "Toxic Alkaloid Waste," and route for immediate incineration[3].

References

• ProductInformation: Dopaminergic LIGAND-SET. Sigma-Aldrich. Available at:[2]

• Cat. No. H-107 2-HYDROXYPROPYL-β-CYCLODEXTRIN HBC. Sigma-Aldrich. Available at:[3]

• A Homogenous Luminescence Assay Reveals Novel Inhibitors for Giardia Lamblia Carbamate Kinase. NIH PubMed Central. Available at:[1]

Sources

• 1. A Homogenous Luminescence Assay Reveals Novel Inhibitors for Giardia Lamblia Carbamate Kinase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]

Personal protective equipment for handling R(-)-N-Allylnorapomorphine hydrobromide

The following operational guide is structured for researchers handling R(-)-N-Allylnorapomorphine Hydrobromide (a derivative of the aporphine class, distinct from Nalorphine). Given the high bioactivity of N-substituted aporphines (often acting as potent dopamine receptor modulators) and the lack of comprehensive toxicological data for this specific salt, this guide applies a High Potency Active Pharmaceutical Ingredient (HPAPI) containment strategy (Occupational Exposure Band 4 default).[1][2]

[1][2]

Part 1: Executive Safety Summary

R(-)-N-Allylnorapomorphine Hydrobromide is a potent bioactive research chemical.[1][2] Unlike standard laboratory reagents, this compound possesses significant affinity for CNS receptors (specifically dopamine and potentially opioid receptors).[1] The hydrobromide (HBr) salt form increases water solubility, enhancing mucosal absorption rates upon accidental inhalation or contact.[1]

Core Directive: Treat this substance as an OEB 4 (Occupational Exposure Band 4) compound.[1][2] All handling of the neat powder must occur within a certified Chemical Fume Hood (CFH) or Biological Safety Cabinet (Class II, Type B2).[1]

Hazard Identification (GHS Proxy)

Based on structural analogs (Apomorphine, Norapomorphine):

• H301/H331: Toxic if swallowed or inhaled.[2]

• H317: May cause an allergic skin reaction.[2][3]

• H334: May cause allergy or asthma symptoms or breathing difficulties if inhaled.[2]

• Bioactivity: Potent emetic (induces vomiting) at low doses; CNS depression/stimulation.[1][2]

Part 2: Personal Protective Equipment (PPE) Matrix

This matrix replaces generic advice with a permeation-resistant strategy.

Protection Zone	Equipment Specification	Scientific Rationale
Primary Dermal	Double Nitrile Gloves (min 0.11 mm thickness).Outer glove: Long-cuff (300mm).[1][2]	Nitrile provides excellent resistance to alkaloid salts.[2] Double-gloving creates a breach-indicator system and mitigates micro-pinholes common in manufacturing.[1][2]
Secondary Dermal	Tyvek® Lab Coat (closed front) or Sleeve Covers (impervious).[1][2]	Cotton lab coats absorb and retain powders.[2] Tyvek repels particulates, preventing migration of the HBr salt to street clothes.
Respiratory	N95 (minimum) inside Fume Hood.P100/PAPR if outside containment (Emergency only).[1][2]	The HBr salt is a fine particulate.[2] Inhalation is the fastest route to systemic toxicity.[2] N95 serves as a "last line" backup to the Fume Hood's airflow.[2]
Ocular	Chemical Splash Goggles (Indirect Vent).[1][2]	Safety glasses with side shields are insufficient for potent powders that can aerosolize and bypass side gaps.[2]

Part 3: Operational Protocols

Engineering Controls & Setup

• The Zone: Establish a "Designated Area" marked with High Potency signage.[2][4]

• Static Control: Aporphine salts are often electrostatic.[2] Use an ionizing fan or anti-static gun inside the weigh station to prevent powder scattering ("fly-out").[1][2]

• Light Sensitivity: This compound oxidizes rapidly (turning green/black).[1][2] Cover flasks with aluminum foil or use amber glassware immediately.

Workflow: Safe Weighing & Solubilization

The highest risk of exposure occurs during the transfer of the solid HBr salt.

• Preparation: Place a disposable balance draft shield or "weighing funnel" inside the fume hood.[2] Pre-wet the weighing boat with the solvent (if gravimetrically appropriate) to capture dust immediately—this is the "Wet Weighing" technique .[1][2]

• Transfer:

  • Open the source vial only inside the hood.[2]

  • Use a disposable spatula.[2] Do not reuse.

  • Transfer powder gently to avoid aerosol generation.[2]

• Solubilization: Add solvent immediately to the weighing vessel.[2] Once in solution, the inhalation risk drops significantly, though dermal risk remains.

• Decontamination: Wipe the balance and surrounding area with a 10% bleach solution (oxidizes the alkaloid) followed by 70% ethanol.[2]

Graphviz Workflow: Handling Logic

The following diagram illustrates the critical decision-making process for handling this compound.

Figure 1: Decision logic for PPE and Engineering controls based on the physical state of the compound.

Part 4: Emergency Response & Disposal[2][5]

Exposure Response[1][6][7]

• Inhalation: Remove victim to fresh air immediately.[2][4] The HBr salt can cause rapid respiratory irritation.[2] Alert medical services —mention "Potent Opioid/Dopamine Modulator."[1][2]

• Skin Contact: Wash with soap and water for 15 minutes .[2] Do not scrub (abrasion increases absorption).[1][2]

• Eye Contact: Flush for 15 minutes.

Disposal Protocols

Do not dispose of down the drain.

• Solid Waste: Collect contaminated wipes, spatulas, and weighing boats in a sealed bag labeled "Hazardous Drug Waste."

• Liquid Waste: Collect in a dedicated "High Potency Organic" waste stream.

• Destruction: High-temperature incineration is the required method for aporphine alkaloids to ensure complete thermal decomposition.[1][2]

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 5284595, Nalorphine (Structural Analog Reference).[1][2] Retrieved from [Link][1][2]

• Occupational Safety and Health Administration (OSHA). Controlling Occupational Exposure to Hazardous Drugs.[2] Retrieved from [Link][1][2]

• Neumeyer, J. L., et al. (1981). Aporphines. 33. Synthesis and biological activity of (R)-(-)-11-hydroxy-N-allylnorapomorphine. Journal of Medicinal Chemistry.[2][5] (Provides context on bioactivity of N-allyl aporphines). Retrieved from [Link]

Disclaimer: This guide is for informational purposes for trained scientific personnel. Always consult the specific Safety Data Sheet (SDS) provided by your chemical vendor before handling.

Sources

• 1. Nalorphine | C19H21NO3 | CID 5284595 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. R-(-)-Norapomorphine Hydrochloride | LGC Standards [lgcstandards.com]
• 3. spectrumchemical.com [spectrumchemical.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Emetic activity of N-substituted norapomorphines - PubMed [pubmed.ncbi.nlm.nih.gov]